Methyl 6-cyano-1,2-benzothiazole-3-carboxylate

• CAS: 1989672-61-8

Core Science & Biosynthesis

Pharmacokinetic Profiling of Novel Methyl 6-cyano-1,2-benzothiazole-3-carboxylate Derivatives: A Strategic Roadmap for Drug Discovery

An In-Depth Technical Guide

Abstract: The benzothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2][3] The successful translation of a promising benzothiazole derivative, such as a novel methyl 6-cyano-1,2-benzothiazole-3-carboxylate, from a hit compound to a clinical candidate is critically dependent on a thorough understanding of its pharmacokinetic (PK) profile. This guide provides a comprehensive, technically-grounded framework for researchers and drug development professionals to systematically evaluate the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this and other novel chemical series. We will move beyond a simple recitation of protocols to explore the causality behind experimental choices, ensuring a robust, self-validating approach to pharmacokinetic science.

Introduction: The Imperative of Early ADME Assessment

In modern drug discovery, the "fail early, fail cheap" paradigm is paramount. Pharmacokinetic failure is a leading cause of late-stage attrition, where significant investment has already been committed. Early, systematic profiling of ADME properties allows for the selection and optimization of candidates with favorable drug-like characteristics, mitigating risk and accelerating the development timeline.[4][5][6] This guide outlines an integrated strategy, beginning with the foundational requirement of bioanalysis and progressing through a tiered system of in vitro assays and a definitive in vivo characterization.

Chapter 1: The Analytical Cornerstone: Bioanalytical Method Development

Before any meaningful PK data can be generated, a robust, sensitive, and selective bioanalytical method must be established to quantify the analyte in complex biological matrices like plasma, serum, or tissue homogenates.[7] For small molecules such as benzothiazole derivatives, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard, offering unparalleled sensitivity and specificity.[7][8][9]

The objective is not merely to detect the compound, but to validate a method that is accurate, precise, and reproducible across the expected concentration range.[8] This process is the foundation upon which all subsequent PK data rests.

Experimental Protocol: LC-MS/MS Method Development & Validation

• Analyte Characterization: Obtain the pure analyte. Determine its key physicochemical properties, including solubility and pKa, which will inform the selection of mobile phases and extraction techniques.[10]

• Mass Spectrometry Optimization: Infuse a standard solution of the analyte directly into the mass spectrometer to optimize ionization parameters (e.g., capillary voltage, gas flow) and identify the optimal precursor ion.

• Fragmentation (MS/MS): Fragment the precursor ion to identify stable, high-intensity product ions. Select the most intense and specific precursor-to-product ion transition for Multiple Reaction Monitoring (MRM), which provides high selectivity.[9]

• Chromatographic Separation: Develop an HPLC or UHPLC method to separate the analyte from endogenous matrix components.[9]

  • Column Selection: Start with a versatile column (e.g., C18) and screen different mobile phase compositions (e.g., acetonitrile or methanol with water, containing modifiers like formic acid or ammonium formate) to achieve a sharp, symmetrical peak with adequate retention.

  • Gradient Optimization: Develop a gradient elution method to ensure efficient separation and minimize run time.

• Sample Preparation: The goal is to remove proteins and other interferences from the biological sample.[7]

  • Protein Precipitation (PPT): A rapid and common method. Add a cold organic solvent (e.g., acetonitrile) to the plasma sample, vortex, and centrifuge to pellet the precipitated proteins. The supernatant is then analyzed.

  • Liquid-Liquid Extraction (LLE): Offers a cleaner extract by partitioning the analyte into an immiscible organic solvent.

  • Solid-Phase Extraction (SPE): Provides the cleanest samples and allows for concentration of the analyte but is more time-consuming and expensive.

• Method Validation (per FDA/EMA Guidelines):

  • Selectivity & Specificity: Analyze at least six different blank matrix lots to ensure no endogenous components interfere with the analyte's signal.[11]

  • Linearity & Range: Prepare a calibration curve by spiking known concentrations of the analyte into the blank matrix. The curve should have a correlation coefficient (r²) > 0.99.

  • Accuracy & Precision: Analyze Quality Control (QC) samples at low, medium, and high concentrations. Accuracy should be within ±15% of the nominal value, and precision (coefficient of variation, %CV) should be ≤15%.[11]

  • Matrix Effect: Assess the potential for ion suppression or enhancement from the biological matrix by comparing the analyte's response in a neat solution versus a post-extraction spiked blank matrix.[11]

  • Stability: Evaluate the stability of the analyte in the biological matrix under various conditions: bench-top, freeze-thaw cycles, and long-term storage.

Chapter 2: In Vitro ADME Profiling: Predicting In Vivo Behavior

In vitro ADME assays are rapid, cost-effective screening tools used to rank compounds and identify potential liabilities early in the discovery process.[6][12][13] They provide critical data to guide structure-activity relationship (SAR) and structure-property relationship (SPR) studies.

Workflow for Integrated In Vitro ADME Screening

Caption: Tiered approach to in vitro ADME profiling.

Metabolic Stability

This assay measures the rate at which a compound is metabolized by drug-metabolizing enzymes, providing an estimate of its intrinsic clearance (CLint). A compound that is metabolized too rapidly will likely have a short half-life and poor oral bioavailability. The initial screen is typically performed using liver microsomes, which contain high concentrations of Phase I (e.g., Cytochrome P450) enzymes.[14]

• Preparation: Thaw pooled human liver microsomes (HLM) on ice. Prepare a reaction mixture containing phosphate buffer (pH 7.4) and the test compound (e.g., at 1 µM).

• Pre-incubation: Pre-incubate the reaction mixture at 37°C for 5 minutes to equilibrate the temperature.

• Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH solution (a necessary cofactor for CYP450 enzymes).

• Time-Course Sampling: At specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and add it to a quench solution (e.g., cold acetonitrile containing an internal standard) to stop the reaction.[15]

• Analysis: Centrifuge the quenched samples to pellet the protein. Analyze the supernatant using the validated LC-MS/MS method to determine the concentration of the parent compound remaining at each time point.

• Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of the linear portion of this plot corresponds to the elimination rate constant (k). The in vitro half-life (t½) is calculated as 0.693/k.

Parameter	Calculation	Significance
In Vitro Half-life (t½)	0.693 / k	Time for 50% of the compound to be metabolized.
Intrinsic Clearance (CLint)	(0.693 / t½) / (mg microsomal protein/mL)	Rate of metabolism, independent of blood flow.

Plasma Protein Binding (PPB)

Once in the bloodstream, drugs can bind to plasma proteins like albumin and alpha-1-acid glycoprotein.[16] It is generally accepted that only the unbound (free) fraction of a drug is available to interact with its target and be cleared by metabolic organs.[17] High plasma protein binding can limit efficacy and affect the drug's distribution. Equilibrium dialysis is considered the gold standard method for determining PPB.[16][17]

• Preparation: Spike the test compound into plasma (e.g., human, rat) at a known concentration.

• Device Loading: Add the plasma-drug mixture to the donor chamber of the Rapid Equilibrium Dialysis (RED) device. Add protein-free buffer (e.g., PBS) to the receiver chamber. The two chambers are separated by a semipermeable membrane with a molecular weight cutoff (e.g., 8 kDa) that retains proteins but allows the small molecule drug to pass through.[18]

• Incubation: Seal the plate and incubate at 37°C with shaking until equilibrium is reached (typically 4-24 hours).[19]

• Sampling & Analysis: After incubation, take samples from both the donor and receiver chambers. The concentration in the receiver chamber represents the free drug concentration. Analyze the concentrations in both chambers using LC-MS/MS.

• Calculation:

  • Fraction unbound (fu) = (Concentration in receiver chamber) / (Concentration in donor chamber)

  • Percent bound = (1 - fu) * 100

Cytochrome P450 (CYP) Inhibition

Benzothiazole derivatives may inhibit specific CYP enzymes, which are responsible for metabolizing the majority of marketed drugs.[20] Inhibition can lead to drug-drug interactions (DDIs), where co-administration of the new drug causes the concentration of another drug to rise to toxic levels.[21][22] An initial screen determines the IC50 value—the concentration of the test compound that causes 50% inhibition of a specific CYP isoform's activity.

• System: Use human liver microsomes (which contain all major CYP enzymes) or recombinant CYP enzymes.[23]

• Incubation: In separate wells for each major isoform (e.g., CYP3A4, 2D6, 2C9, 2C19, 1A2), incubate the enzymes with a known isoform-specific substrate (a probe drug) and varying concentrations of the test compound (the potential inhibitor).[20]

• Reaction: Initiate the reaction with NADPH and incubate at 37°C.

• Termination & Analysis: Stop the reaction and analyze the concentration of the specific metabolite formed from the probe substrate using LC-MS/MS.

• Data Analysis: Plot the rate of metabolite formation against the log of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Diagram: Consequence of CYP450 Inhibition

Caption: CYP inhibition leading to potential drug toxicity.

Intestinal Permeability

For orally administered drugs, absorption across the intestinal wall is a prerequisite for therapeutic effect.[24] The Caco-2 cell permeability assay is the industry-standard in vitro model for predicting human intestinal absorption.[25][26][27] Caco-2 cells are human colon adenocarcinoma cells that, when cultured, differentiate to form a monolayer of polarized enterocytes that mimic the intestinal barrier, complete with tight junctions and efflux transporters (like P-glycoprotein).[27]

• Cell Culture: Seed Caco-2 cells onto a semi-permeable membrane in a Transwell® plate insert. Culture for ~21 days until a differentiated, confluent monolayer is formed.

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to confirm the integrity of the tight junctions. Only use monolayers with TEER values above a pre-defined threshold.[28]

• Permeability Measurement (A-to-B):

  • Add the test compound to the apical (A, upper) chamber, which represents the intestinal lumen.

  • Add fresh media to the basolateral (B, lower) chamber, representing the blood side.

  • Incubate at 37°C with gentle shaking.

  • At various time points, take samples from the basolateral chamber to measure the amount of drug that has crossed the monolayer.

• Permeability Measurement (B-to-A):

  • In a separate set of wells, perform the reverse experiment: add the compound to the basolateral chamber and sample from the apical chamber. This measures active efflux.[27]

• Analysis: Quantify the compound in all samples using LC-MS/MS.

• Calculation:

  • Calculate the apparent permeability coefficient (Papp) in both directions.

  • Papp = (dQ/dt) / (A * C0)

    • dQ/dt = rate of drug appearance in the receiver chamber

    • A = surface area of the membrane

    • C0 = initial concentration in the donor chamber

  • Efflux Ratio (ER) = Papp (B-to-A) / Papp (A-to-B)

    • An ER > 2 suggests the compound is a substrate for an efflux transporter like P-gp.

Chapter 3: In Vivo Pharmacokinetic Studies

While in vitro assays are predictive, an in vivo study is essential to understand how a compound behaves in a complete biological system.[29] These studies define the plasma concentration-time profile of the drug after administration, which is fundamental for dose selection and understanding the relationship between exposure and efficacy/toxicity.[30] Rodents, typically Sprague-Dawley rats, are commonly used for initial PK studies.[31]

Experimental Protocol: Rat Pharmacokinetic Study (Oral & IV)

• Animal Acclimation: Acclimate cannulated (e.g., jugular vein) rats for several days before the study. Cannulation allows for serial blood sampling from the same animal, reducing biological variability.[32]

• Dosing:

  • Intravenous (IV) Group (n=3-5 rats): Administer the drug as a bolus or short infusion directly into the bloodstream via a separate cannula (e.g., tail vein). This allows for the determination of absolute bioavailability and clearance.

  • Oral (PO) Group (n=3-5 rats): Administer the drug via oral gavage. The drug must be formulated in a suitable vehicle (e.g., saline with 5% DMSO and 10% Solutol).

• Blood Sampling: Collect blood samples (~100 µL) into tubes containing an anticoagulant (e.g., K2-EDTA) at pre-defined time points (e.g., pre-dose, 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 hours post-dose).[33]

• Plasma Preparation: Immediately centrifuge the blood samples to separate the plasma. Harvest the plasma and store it at -80°C until analysis.

• Bioanalysis: Analyze the plasma samples using the validated LC-MS/MS method to determine the drug concentration at each time point.

Workflow: From In Vivo Study to PK Parameters

Caption: Workflow of an in vivo pharmacokinetic study.

Chapter 4: Data Analysis and Interpretation

Pharmacokinetic data are analyzed to derive parameters that quantitatively describe the drug's disposition. Non-Compartmental Analysis (NCA) is a direct, model-independent method used to calculate key PK parameters from the observed concentration-time data.[34][35][36]

Key Pharmacokinetic Parameters from NCA

Parameter	Description	Importance in Drug Development
Cmax	Maximum observed plasma concentration.[34]	Related to efficacy and potential peak-concentration toxicity.
Tmax	Time at which Cmax is observed.[34]	Indicates the rate of drug absorption.
AUC (Area Under the Curve)	Total drug exposure over time. Calculated using the trapezoidal rule.[35]	The primary measure of overall drug exposure, crucial for efficacy and safety assessment.
t½ (Half-life)	Time required for the plasma concentration to decrease by half during the elimination phase.[34]	Determines dosing interval and time to reach steady-state.
CL (Clearance)	Volume of plasma cleared of the drug per unit time. CL = Dose_IV / AUC_IV.	Measures the body's efficiency in eliminating the drug.
Vd (Volume of Distribution)	Apparent volume into which the drug distributes. Vd = CL / k_el.	Indicates the extent of drug distribution into tissues versus remaining in plasma.
F% (Oral Bioavailability)	The fraction of the oral dose that reaches systemic circulation. F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.	A critical parameter for determining if a compound is suitable for oral administration.

These parameters, when integrated with the in vitro data, provide a holistic view of the compound's disposition. For example, a low oral bioavailability (F%) might be explained by high first-pass metabolism (predicted by a short half-life in the microsomal stability assay) or poor permeability (predicted by a low Papp in the Caco-2 assay).

Conclusion

The pharmacokinetic profiling of a novel chemical series, such as methyl 6-cyano-1,2-benzothiazole-3-carboxylate derivatives, is a systematic, multi-faceted process. It is an exercise in scientific integrity, where each step validates the next, from the foundational bioanalytical method to the comprehensive in vivo characterization. By employing the integrated strategy outlined in this guide—explaining the causality behind each experiment and adhering to rigorous protocols—researchers can effectively de-risk their programs, identify candidates with the highest probability of success, and make data-driven decisions that accelerate the journey from the laboratory bench to the patient bedside.

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Protocols & Analytical Methods

Step-by-step synthesis protocol for methyl 6-cyano-1,2-benzothiazole-3-carboxylate

Application Note: Synthesis and Isolation Protocol for Methyl 6-cyano-1,2-benzothiazole-3-carboxylate

Executive Summary & Mechanistic Rationale

The 1,2-benzothiazole (benzisothiazole) scaffold is a privileged pharmacophore in medicinal chemistry, frequently deployed as a bioisostere for indoles and benzothiophenes in CNS-active agents and kinase inhibitors. Specifically, methyl 6-cyano-1,2-benzothiazole-3-carboxylate (CAS 1989672-61-8) [1] serves as a highly functionalized building block. The C3-carboxylate provides a vector for amide coupling or reduction, while the C6-nitrile acts as a handle for tetrazole formation, reduction to primary amines, or hydrolysis.

Because direct functionalization of the intact 1,2-benzothiazole core can suffer from poor regioselectivity, de novo construction of the bicyclic ring system is preferred[2]. This protocol utilizes a robust two-step sequence starting from methyl 2-(4-cyano-2-fluorophenyl)-2-oxoacetate:

• Nucleophilic Aromatic Substitution ( SN​Ar ): The strong electron-withdrawing nature of both the cyano and glyoxylate groups highly activates the ortho-fluoro position. Potassium carbonate is selected as a mild base to deprotonate benzyl mercaptan without hydrolyzing the methyl ester[2].

• Oxidative Cleavage and Aminative Cyclization: Treatment of the resulting thioether with sulfuryl chloride ( SO2​Cl2​ ) selectively cleaves the benzyl-sulfur bond. This generates a highly electrophilic sulfenyl chloride intermediate and benzyl chloride as a byproduct[3]. Subsequent introduction of ammonia facilitates nucleophilic attack at the sulfur atom, followed by immediate intramolecular condensation with the adjacent α -keto ester carbonyl to close the isothiazole ring[2].

Synthetic Workflow Visualization

Synthetic workflow for methyl 6-cyano-1,2-benzothiazole-3-carboxylate via sulfenyl chloride.

Step-by-Step Experimental Methodologies

Step 1: Preparation of Methyl 2-(2-(benzylthio)-4-cyanophenyl)-2-oxoacetate

Causality Check: Benzyl mercaptan is chosen over simple alkyl thiols because the benzyl group can be cleanly and selectively cleaved by chlorinating agents in the subsequent step without over-oxidizing the sulfur atom to a sulfone[2].

Reagents & Equipment:

• Methyl 2-(4-cyano-2-fluorophenyl)-2-oxoacetate (1.0 equiv)

• Benzyl mercaptan (1.05 equiv)

• Potassium carbonate ( K2​CO3​ , anhydrous, 1.5 equiv)

• N,N-Dimethylformamide (DMF, anhydrous)

• Oven-dried round-bottom flask, magnetic stirrer, nitrogen line.

Procedure:

• Initialization: Charge the reaction flask with methyl 2-(4-cyano-2-fluorophenyl)-2-oxoacetate and anhydrous DMF to achieve a 0.2 M concentration. Stir to dissolve.

• Base Addition: Add finely powdered anhydrous K2​CO3​ . Cool the suspension to 0 °C using an ice-water bath.

• Nucleophile Addition: Add benzyl mercaptan dropwise over 10 minutes. Note: Benzyl mercaptan possesses a severe stench; perform all operations in a certified fume hood.

• Reaction: Remove the ice bath and allow the mixture to warm to ambient temperature (20–25 °C). Stir for 3–4 hours.

• In-Process Control (IPC): Monitor via LC-MS or TLC (Hexanes/EtOAc 3:1). The reaction is self-validating when the starting material mass/spot is completely consumed, replaced by a non-polar UV-active product.

• Workup: Pour the mixture into ice water (3 volumes relative to DMF) to precipitate the product. Extract with Ethyl Acetate ( 3× ). Wash the combined organic layers with 5% aqueous LiCl ( 2× ) to remove residual DMF, followed by brine.

• Isolation: Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to afford the thioether intermediate. This can typically be used in the next step without further purification.

Step 2: Oxidative Cyclization to Methyl 6-cyano-1,2-benzothiazole-3-carboxylate

Causality Check: The reaction is kept strictly at 0 °C during SO2​Cl2​ addition to prevent electrophilic chlorination of the aromatic ring[3]. Anhydrous conditions are critical prior to amination; trace water will hydrolyze the sulfenyl chloride to a sulfenic acid, terminating the cyclization pathway.

Reagents & Equipment:

• Methyl 2-(2-(benzylthio)-4-cyanophenyl)-2-oxoacetate (1.0 equiv)

• Sulfuryl chloride ( SO2​Cl2​ , 1.1 equiv)

• Ammonia ( NH3​ , 0.5 M in dioxane, 3.0 equiv)

• Dichloromethane (DCM, anhydrous)

• Gas scrubber system (to neutralize SO2​ and HCl off-gassing).

Procedure:

• Cleavage Initiation: Dissolve the thioether intermediate in anhydrous DCM (0.1 M). Cool the solution strictly to 0 °C under a nitrogen atmosphere.

• Chlorination: Add SO2​Cl2​ dropwise via syringe. The solution will turn deep yellow/orange, accompanied by the evolution of SO2​ and HCl gases. Stir at 0 °C for 45 minutes.

• IPC for Cleavage: Quench a 10 μL aliquot in methanol and analyze by LC-MS. The presence of the methyl sulfenate ester confirms the successful generation of the sulfenyl chloride.

• Amination & Cyclization: To the 0 °C solution, slowly add the ammonia solution in dioxane. A white precipitate of ammonium chloride will immediately form.

• Maturation: Allow the reaction to warm to room temperature and stir for 2 hours. The intermediate sulfenamide spontaneously condenses with the α -keto ester to form the benzothiazole core[2].

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Separate the layers and extract the aqueous phase with DCM ( 2× ).

• Purification: Dry the combined organics over Na2​SO4​ , concentrate, and purify via flash column chromatography on silica gel (gradient: 10% to 40% EtOAc in Hexanes) to yield methyl 6-cyano-1,2-benzothiazole-3-carboxylate as a solid.

Quantitative Data & Reaction Parameters

The following table summarizes the stoichiometric parameters, environmental conditions, and expected yields for the self-validating synthesis system.

Reaction Step	Reactants / Reagents	Equivalents	Temp (°C)	Time (h)	Expected Yield	Target Purity (HPLC)
1. SN​Ar	Starting Material	1.0	-	-	-	-
Benzyl mercaptan	1.05	0 to 25	3 - 4	85 - 92%	> 90% (Crude)
K2​CO3​	1.5	-	-	-	-
2. Cleavage	Thioether Intermediate	1.0	-	-	-	-
SO2​Cl2​	1.1	0	0.75	Quantitative	N/A (Transient)
3. Cyclization	NH3​ (in dioxane)	3.0	0 to 25	2.0	65 - 75%	> 98% (Post-Column)

Analytical Characterization Signatures

To verify the structural integrity of the final product (Molecular Weight: 218.23 g/mol ), researchers should look for the following diagnostic signatures:

• 1H NMR ( CDCl3​ ): A distinct singlet integrating to 3H around δ 4.05 ppm corresponding to the methyl ester. The aromatic region will display an AMX or ABX spin system for the three protons on the benzisothiazole core, with the C7 proton appearing as a finely split doublet or singlet due to the electron-withdrawing cyano group at C6.

• LC-MS (ESI+): A dominant molecular ion peak at m/z 219.0 [M+H]+ .

References

• BLD Pharmatech Co., Limited. "Methyl 6-cyano-1,2-benzothiazole-3-carboxylate (CAS 1989672-61-8)". Source: BLD Pharm. URL: https://www.bldpharm.com/
• "Product Class 16: Benzisothiazoles". Science of Synthesis. Source: Thieme Connect. URL: https://www.thieme-connect.de/
• "Ethyl benzo[d]isothiazole-3-carboxylate 1,1-dioxide". PubChem. Source: National Center for Biotechnology Information. URL: https://pubchem.ncbi.nlm.nih.gov/

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Application Note: Orthogonal Functionalization and Cross-Coupling of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate

Executive Summary & Strategic Significance

Methyl 6-cyano-1,2-benzothiazole-3-carboxylate (CAS: 1989672-61-8) is a highly versatile, bifunctional building block frequently utilized in the discovery of advanced pharmaceutical agents (such as FXR receptor modulators) and complex pesticidal compounds[1][2]. The true synthetic value of this scaffold lies in its orthogonal reactivity, which allows for divergent, late-stage functionalization at two distinct sites:

• The C6-Cyano Group (-CN): Functions as a pseudo-halide handle capable of undergoing transition-metal-catalyzed decyanative cross-coupling to construct novel C(sp2)-C(sp2) bonds[3].

• The C3-Methyl Ester (-COOMe): A classic electrophilic site primed for controlled hydrolysis followed by amidation or decarboxylative cross-coupling[1][4].

This application note provides self-validating, field-tested protocols for exploiting both pathways, detailing the mechanistic causality behind catalyst selection and reaction conditions.

Orthogonal functionalization pathways for the benzothiazole scaffold.

Mechanistic Rationale: Nickel-Catalyzed C-CN Activation

Traditional Suzuki-Miyaura cross-couplings rely heavily on aryl halides or triflates. However, recent breakthroughs in base-metal catalysis have enabled the use of highly stable aryl nitriles as electrophilic coupling partners via direct C-CN bond activation[3].

Causality of Experimental Choices:

• Catalyst Selection (Ni vs. Pd): Palladium catalysts generally fail to activate the strong C-CN bond (BDE ~121 kcal/mol) under mild conditions. Nickel is strictly required here; its smaller atomic radius and higher nucleophilicity in the Ni(0) state allow it to efficiently undergo oxidative addition into the cyano group[3][5].

• Ligand Architecture (PCy3): The choice of ligand acts as a molecular switch. Electron-rich, sterically demanding monodentate phosphine ligands like tricyclohexylphosphine (PCy3) are critical. They increase the electron density on the Ni center to force oxidative addition, while their steric bulk accelerates the final reductive elimination step. Bidentate ligands (e.g., dppp) often restrict the active site and shift the pathway toward reductive addition rather than cross-coupling[5].

• Base Selection (K3PO4): An anhydrous, mild base is utilized to activate the arylboronic acid for transmetalation. Stronger bases (like Cs2CO3 or KOH) are avoided to prevent premature hydrolysis of the sensitive C3-methyl ester[3][6].

Ni-catalyzed decyanative Suzuki-Miyaura catalytic cycle.

Experimental Protocols

Protocol A: Nickel-Catalyzed Decyanative Suzuki-Miyaura Cross-Coupling

This protocol converts the C6-cyano group to a C6-aryl/heteroaryl group while leaving the C3-ester intact for future elaboration[3].

Reagents & Materials:

• Methyl 6-cyano-1,2-benzothiazole-3-carboxylate (1.0 equiv, 1.0 mmol)

• Arylboronic acid or pinacol ester (1.5 equiv, 1.5 mmol)

• Ni(cod)2 (10 mol%, 0.1 mmol)

• PCy3 (20 mol%, 0.2 mmol)

• Anhydrous K3PO4 (2.0 equiv, 2.0 mmol)

• Anhydrous Toluene (5.0 mL)

Step-by-Step Methodology:

• Inert Atmosphere Setup: In a nitrogen-filled glovebox, charge a flame-dried 20 mL Schlenk tube with Ni(cod)2, PCy3, and anhydrous K3PO4. (Self-Validation Check: Ni(cod)2 must be a vibrant yellow/orange solid; if it has turned dark brown/black, it has oxidized and will severely depress yields).

• Substrate Addition: Add the benzothiazole substrate and the chosen arylboronic acid to the reaction vessel[3].

• Solvent & Sealing: Add 5.0 mL of anhydrous toluene. Seal the Schlenk tube tightly with a Teflon-lined cap and remove it from the glovebox.

• Reaction Execution: Transfer the tube to a pre-heated oil bath at 120 °C. Stir vigorously (800 rpm) for 18 hours[3]. The high temperature is required to overcome the activation barrier of the C-CN cleavage.

• Quench & Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (15 mL) and filter the crude mixture through a short pad of Celite. (Causality: Filtration is mandatory prior to chromatography; residual nickel complexes cause severe streaking on silica gel and catalyze unwanted on-column degradation).

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure 6-aryl-1,2-benzothiazole-3-carboxylate.

Protocol B: C3-Ester Hydrolysis and Amidation

This protocol outlines the orthogonal modification of the C3 position, commonly used to attach solubilizing groups or pharmacophores[1][4].

Step-by-Step Methodology:

• Hydrolysis: Dissolve methyl 6-cyano-1,2-benzothiazole-3-carboxylate (1.0 mmol) in a 2:1 mixture of THF/EtOH (6 mL). Cool the solution to 0 °C to prevent ring-opening of the benzothiazole core[1].

• Saponification: Add LiOH·H2O (3.0 equiv) dissolved in 2 mL of deionized water dropwise. Stir at room temperature for 2 hours. Monitor via TLC until the ester is completely consumed[1].

• Acidification: Cool to 0 °C and carefully acidify the mixture to pH 3 using 1M HCl. Extract with EtOAc (3 x 15 mL), dry over anhydrous Na2SO4, and concentrate in vacuo to yield 6-cyano-1,2-benzothiazole-3-carboxylic acid.

• Amidation Activation: Dissolve the crude acid in anhydrous DMF (5 mL). Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 15 minutes at room temperature[4]. (Causality: HATU is selected over traditional carbodiimides like EDC due to its rapid activation kinetics for sterically hindered or electronically deactivated carboxylic acids).

• Coupling: Add the desired primary or secondary amine (1.2 equiv) and stir for 4 hours. Quench with water, extract with EtOAc, wash heavily with brine (to remove DMF), and purify via chromatography.

Quantitative Data & Optimization Summary

The following table summarizes the optimization landscape for the decyanative cross-coupling of the benzothiazole scaffold, demonstrating the critical nature of the ligand and base selection[3][5].

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation / Causality
1	Ni(cod)2 / PCy3	K3PO4	Toluene	120	84%	Optimal conditions; high transmetalation rate without ester hydrolysis[3].
2	Ni(cod)2 / dppp	K3PO4	Toluene	120	12%	Bidentate ligand restricts active site availability, shutting down cross-coupling[5].
3	Pd2(dba)3 / XPhos	K3PO4	Toluene	120	0%	Palladium fails to oxidatively add to the strong C-CN bond.
4	Ni(cod)2 / PCy3	Cs2CO3	Toluene	120	45%	Stronger base leads to competing C3-ester hydrolysis and decomposition.
5	Ni(cod)2 / PCy3	K3PO4	THF	80	22%	Insufficient thermal energy to overcome the C-CN activation barrier.

References

• [Liu, X., et al.] Ligand-controlled switchable nickel-catalyzed coupling of nitriles with aryl triflates: divergent synthesis of ketones and diarylmethanes. RSC Advances, Royal Society of Chemistry, 2026. URL:[Link]

• [European Patent Office]PESTICIDAL COMPOUNDS - EP 3601231 B1. Google Patents, 2018.

• [Evans, J. M., et al.] Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society, ACS Publications, 2024. URL:[Link]

• [Australian Patent Office]STANDARD PATENT - Application No. AU 2018241406 B2. Google Patents, 2018.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. CN108341822B - Fxr受体调节剂及其制备方法和应用 - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. Ligand-controlled switchable nickel-catalyzed coupling of nitriles with aryl triflates: divergent synthesis of ketones and diarylmethanes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Scale-Up Manufacturing Process for Methyl 6-Cyanobenzo[d]isothiazole-3-carboxylate

Target Audience: Process Chemists, Scale-Up Scientists, and Drug Development Professionals Document Type: Technical Application Note & Manufacturing Protocol

Executive Summary & Mechanistic Rationale

Methyl 6-cyanobenzo[d]isothiazole-3-carboxylate is a high-value heterocyclic building block utilized in the synthesis of advanced pharmaceutical intermediates and bioactive compounds. Scaling up the synthesis of this scaffold presents unique challenges, primarily concerning the chemoselectivity of the cyano group and the safe handling of highly reactive sulfenyl intermediates at scale.

This application note details a highly robust, three-stage manufacturing protocol. The strategy relies on the oxidative cyclization of a benzylthioether precursor . Rather than utilizing unstable and malodorous free mercaptans, the benzyl group serves as a stable, traceless protecting group[1]. Upon treatment with sulfuryl chloride ( SO2​Cl2​ ), the S-benzyl bond is oxidatively cleaved to generate a highly reactive sulfenyl chloride. Subsequent treatment with ammonia provides the nitrogen source necessary to drive an intramolecular condensation cascade, yielding the benzo[d]isothiazole core[2].

Retrosynthetic Strategy & Pathway Visualization

The synthetic workflow is designed to minimize chromatographic purifications, relying instead on controlled precipitations and recrystallizations to meet API-grade purity requirements (>99.5%).

Figure 1: Three-stage scale-up synthetic workflow for methyl 6-cyanobenzo[d]isothiazole-3-carboxylate.

Quantitative Data & Yield Metrics

The following table summarizes the mass balance, yield, and efficiency metrics from a standard 5.0 kg pilot-scale campaign.

Stage	Intermediate / Product	Input Scale	Isolated Mass	Yield (%)	Purity (HPLC)	E-factor
1	Methyl 4-cyano-2-fluorophenylglyoxylate	5.00 kg	4.24 kg	82%	>98.5%	12.4
2	Methyl 2-(benzylthio)-4-cyanophenylglyoxylate	4.20 kg	5.76 kg	91%	>99.0%	8.2
3	Methyl 6-cyanobenzo[d]isothiazole-3-carboxylate	5.00 kg	2.73 kg	78%	>99.5%	15.6

Step-by-Step Scale-Up Manufacturing Protocol

Stage 1: Preparation of Methyl 4-cyano-2-fluorophenylglyoxylate

Causality & Rationale: The use of Knochel's Turbo Grignard ( iPrMgCl⋅LiCl ) is critical here. It enables rapid halogen-metal exchange at low temperatures, preventing premature nucleophilic attack on the sensitive electrophilic cyano group. Dimethyl oxalate is used in excess to prevent double-addition (tertiary alcohol formation).

• System Preparation: Purge a 50 L glass-lined reactor with N2​ and charge with 4-bromo-3-fluorobenzonitrile (5.00 kg, 25.0 mol) and anhydrous THF (25 L).

• Cooling: Cool the mixture to -20 °C using a jacketed chiller.

• Grignard Formation: Dropwise add iPrMgCl⋅LiCl (1.3 M in THF, 21.1 L, 27.5 mol) over 2 hours, strictly maintaining the internal temperature below -15 °C.

  • Self-Validation: A visual color change to deep yellow/brown indicates the formation of the Grignard reagent. Validate completion by quenching a 1 mL aliquot in water and analyzing via HPLC (Target: <2% starting material).

• Electrophile Addition: In a separate 100 L reactor, dissolve dimethyl oxalate (4.43 kg, 37.5 mol) in THF (20 L) and cool to -20 °C. Cannulate the Grignard solution into the dimethyl oxalate solution over 2 hours.

• Quench & Workup: Quench the reaction by adding 10% aqueous citric acid (20 L) while keeping the temperature below 10 °C. Extract the aqueous layer with EtOAc (2 x 15 L). Wash the combined organics with brine, dry over Na2​SO4​ , and concentrate under reduced pressure to yield Intermediate 1 as a crystalline solid.

Stage 2: SNAr Thioetherification

Causality & Rationale: The fluorine atom is highly activated toward Nucleophilic Aromatic Substitution (SNAr) by the synergistic electron-withdrawing effects of the ortho-glyoxylate and para-cyano groups. K2​CO3​ is selected as a mild base to deprotonate benzyl mercaptan without hydrolyzing the methyl ester.

• Substrate Charging: Charge a 50 L reactor with Intermediate 1 (4.20 kg, 20.3 mol), anhydrous DMF (20 L), and K2​CO3​ (4.20 kg, 30.4 mol). Cool the suspension to 0 °C.

• Nucleophile Addition: Slowly add benzyl mercaptan (2.65 kg, 21.3 mol) via an addition funnel over 1 hour.

  • Self-Validation: The reaction is mildly exothermic. The internal temperature must be monitored and kept ≤ 5 °C to prevent ester hydrolysis.

• Reaction Monitoring: Stir for 2 hours, allowing the mixture to slowly warm to room temperature. Monitor via HPLC until Intermediate 1 is <1%.

• Precipitation: Pour the reaction mixture into ice-cold water (60 L) under vigorous stirring.

  • Self-Validation: The product will immediately precipitate as a pale-yellow solid. If the water is too warm, the product may "oil out", trapping DMF impurities.

• Isolation: Filter the solid, wash with water (3 x 10 L) and cold heptane (5 L), and dry under vacuum at 45 °C to afford Intermediate 2.

Stage 3: Oxidative Cyclization to the Benzo[d]isothiazole Core

Causality & Rationale: SO2​Cl2​ acts as an electrophilic chlorinating agent that activates the sulfur atom, displacing the benzyl group as benzyl chloride. The resulting sulfenyl chloride is highly moisture-sensitive. The subsequent addition of ammonia provides the nitrogen atom for the ring and acts as a base to drive the dehydration cascade[2].

• Chlorination: Charge a 50 L reactor with Intermediate 2 (5.00 kg, 16.1 mol) and anhydrous dichloromethane (DCM, 25 L). Cool to 0 °C.

• Oxidant Addition: Add sulfuryl chloride (2.61 kg, 19.3 mol) dropwise over 1.5 hours.

  • Self-Validation: Vigorous gas evolution ( SO2​ and HCl ) will occur. The reactor must be vented through a caustic scrubber. The solution will turn bright orange, confirming sulfenyl chloride formation.

• Volatile Stripping: Stir for 1 hour at 0 °C. Concentrate the mixture under reduced pressure (at 20 °C) to remove DCM, unreacted SO2​Cl2​ , and the benzyl chloride byproduct. Critical Step: Residual SO2​Cl2​ will react violently with ammonia in the next step.

• Cyclization: Redissolve the crude sulfenyl chloride in anhydrous THF (20 L) and cool to -10 °C. Slowly add a solution of 2M NH3​ in ethanol (24 L, 48 mol) over 2 hours.

• Maturation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup & Purification: Quench with water (30 L) and extract with EtOAc (2 x 20 L). Wash the organic layer with 1N HCl (15 L) to remove residual ammonia and benzylamine byproducts, followed by brine. Concentrate and recrystallize the crude product from MTBE/Heptane to yield API-grade methyl 6-cyanobenzo[d]isothiazole-3-carboxylate.

Critical Process Parameters (CPPs) & Troubleshooting

• Grignard Temperature Excursions (Stage 1): If the internal temperature exceeds -15 °C during the iPrMgCl⋅LiCl addition, the Grignard reagent will begin attacking the para-cyano group, leading to the formation of imine/ketone byproducts. Strict jacket cooling is mandatory.

• Ammonia Stoichiometry (Stage 3): A minimum of 3.0 equivalents of ammonia is required. One equivalent is incorporated into the heterocycle, while the remaining equivalents neutralize the generated HCl and drive the dehydration of the hemiaminal intermediate.

• Moisture Control (Stage 3): The intermediate sulfenyl chloride is highly susceptible to hydrolysis, which yields the corresponding sulfinic acid. Ensure THF and DCM are strictly anhydrous (Karl Fischer titration < 50 ppm H2​O ).

References

• Synthesis and Structure−Activity Studies of Novel Orally Active Non-Terpenoic 2,3-Oxidosqualene Cyclase Inhibitors Journal of Medicinal Chemistry, 2003, 46(14), 2973–2984. URL:[Link]

• A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides Angewandte Chemie International Edition, 2004, 43(25), 3333-3336. URL:[Link]

• Synthesis of benzo[d]isothiazoles: an update Arkivoc, 2024, part (5), 202312146. URL:[Link]

Sources

• 1. lirias.kuleuven.be [lirias.kuleuven.be]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Troubleshooting poor solubility of methyl 6-cyano-1,2-benzothiazole-3-carboxylate in aqueous media

Topic: Troubleshooting Aqueous Solubility of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to incorporate rigid, hydrophobic heterocycles into aqueous biological assays. Methyl 6-cyano-1,2-benzothiazole-3-carboxylate presents a "perfect storm" of physicochemical challenges:

• High Crystal Lattice Energy: The planar 1,2-benzothiazole core promotes strong intermolecular π-π stacking, making it highly resistant to aqueous solvation.

• Hydrolytic Liability: The methyl ester at the 3-position is highly sensitive to pH changes.

• Electrophilic Activation: The strongly electron-withdrawing 6-cyano group pulls electron density away from the ester carbonyl, significantly increasing its susceptibility to nucleophilic attack.

Below is our definitive troubleshooting guide, structured to help you bypass common pitfalls through mechanistic understanding and validated methodologies.

Core Mechanistic Workflow

Fig 1: Solubilization decision matrix for ester-bearing benzothiazoles.

Diagnostic FAQs

Q1: My compound precipitates immediately upon dilution from a 10 mM DMSO stock into PBS. How can I prevent this?

A: You are observing solvent-shift nucleation, colloquially known as the "DMSO crash." While anhydrous DMSO effectively disrupts the crystal lattice of the benzothiazole core, diluting it into an aqueous buffer rapidly increases the dielectric constant of the medium. Because roughly 10-20% of discovery compounds are insoluble in DMSO at high concentrations, and even more precipitate upon aqueous dilution, this leads to erroneously low assay concentrations and highly variable biological data[1][2].

Causality: The sudden polarity shift forces the lipophilic planar molecules to aggregate rapidly to minimize contact with water. Solution: Do not dilute directly into 100% buffer. Utilize a step-down dilution strategy using intermediate co-solvents (e.g., PEG-400 or Tween-80) before final buffer introduction, or utilize cyclodextrin complexation (see Q3).

Q2: Can I increase the buffer pH to >8.0 to ionize the molecule and force it into solution?

A: Absolutely not. The methyl ester group is highly susceptible to base-catalyzed hydrolysis (saponification)[3]. Furthermore, the electron-withdrawing nature of the 6-cyano group increases the partial positive charge on the ester carbonyl carbon, accelerating nucleophilic attack by hydroxide ions in the buffer.

If you raise the pH above 8.0, you will rapidly degrade your compound into 6-cyano-1,2-benzothiazole-3-carboxylic acid and methanol[3]. While the resulting carboxylic acid will be highly soluble due to ionization, you will no longer be testing your intended molecule.

Fig 2: pH-dependent hydrolysis pathways of the methyl carboxylate group.

Quantitative Data: pH-Dependent Stability of Methyl Esters

Buffer pH	Primary Catalysis Mechanism	Estimated Half-Life (t½) at 37°C	Application Recommendation
< 4.0	Specific Acid Catalysis	< 12 hours	Strictly Avoid
6.0 - 7.0	Minimal (Neutral)	> 14 days	Optimal for Storage & Assays
7.4	Mild Base Catalysis	~ 5 - 7 days	Acceptable for short-term assays

| > 8.0 | Base-Catalyzed (Saponification) | < 2 hours | Strictly Avoid |

Q3: If co-solvents fail and pH adjustment is off the table, how do I solubilize this compound for in vitro assays?

A: Utilize modified cyclodextrins, specifically Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD).

Causality: Benzothiazoles have a high affinity for the hydrophobic interior cavity of β-cyclodextrins[4]. The cyclodextrin acts as a host molecule, sterically shielding the hydrophobic 1,2-benzothiazole core from the aqueous environment, while its heavily hydroxylated exterior maintains excellent aqueous solubility. This synergistic interaction prevents precipitation without requiring extreme pH changes that would threaten the methyl ester[5].

Validated Methodologies

To ensure scientific integrity, every protocol listed below is designed as a self-validating system . Do not proceed to biological testing unless the validation checkpoints are successfully met.

Protocol A: High-Throughput Kinetic Solubility Assay (Filter Plate Method)

Purpose: To quantify exactly how much compound remains in solution after the "DMSO crash" without interference from suspended aggregates.

• Stock Preparation: Prepare a 10 mM stock of methyl 6-cyano-1,2-benzothiazole-3-carboxylate in anhydrous DMSO.

• Aqueous Dilution: Dispense 10 µL of the DMSO stock into 190 µL of PBS (pH 7.4) in a 96-well MultiScreen Solubility filter plate (final DMSO concentration = 5%)[6].

• Equilibration: Incubate the plate at 25°C for 90 minutes on a plate shaker (300 rpm) to allow complete precipitation of insoluble fractions[7].

• Filtration: Vacuum filter the suspension into a UV-transparent collection plate.

• VALIDATION CHECKPOINT: Alongside your sample, run a highly soluble control (e.g., caffeine) and a poorly soluble control (e.g., ketoconazole). Read the absorbance of the filtrate. If the ketoconazole well shows high absorbance, your filter membrane is compromised or "wetting out," and the assay must be repeated[6].

• Quantification: Quantify the target compound in the filtrate using LC-MS/MS or UV-Vis against a standard curve prepared in 50% acetonitrile.

Protocol B: Preparation of HP-β-CD Inclusion Complexes

Purpose: To create a stable, water-soluble formulation of the compound without degrading the ester.

• Host Preparation: Prepare a 20% (w/v) solution of HP-β-CD in unbuffered MS-grade water.

• Guest Introduction: Add solid methyl 6-cyano-1,2-benzothiazole-3-carboxylate in excess to create a suspension.

• Complexation: Vortex vigorously for 5 minutes, then sonicate in a bath sonicator for 30 minutes at 25°C. (Crucial: Do not allow the bath temperature to exceed 30°C to prevent thermal hydrolysis of the ester).

• VALIDATION CHECKPOINT: Centrifuge a 1 mL aliquot at 10,000 x g for 10 minutes. Observe the supernatant. If the supernatant is completely optically clear, successful inclusion complexation has occurred. If it remains cloudy, the drug exceeds the binding capacity of the CD; you must increase the HP-β-CD concentration.

• Isolation: Filter the clear supernatant through a 0.22 µm PTFE syringe filter.

• Storage: Lyophilize the filtrate to obtain the solid inclusion complex. This powder can now be instantly reconstituted in standard biological buffers without precipitating.

References

• Technical Support Center: Hydrolysis of m-PEG4-CH2-methyl ester. Benchchem. 3

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PMC / NIH. 1

• Bioequivalence & Bioavailability. MedCrave online. 2

• Controlling the Solubility, Release Rate and Permeation of Riluzole with Cyclodextrins. PubMed / NIH. 4

• Solubility enhancement of hydrophobic drugs using synergistically interacting cyclodextrins and cosolvent. ResearchGate. 5

• MultiScreen Solubility Filter Plate. Sigma Aldrich. 6

• Kinetic Solubility - In Vitro Assay. Charnwood Discovery.7

Sources

• 1. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. - MedCrave online [medcraveonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Controlling the Solubility, Release Rate and Permeation of Riluzole with Cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. charnwooddiscovery.com [charnwooddiscovery.com]

Technical Support Center: Crystallization &amp; Recrystallization of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals tasked with optimizing the isolation and purification of methyl 6-cyano-1,2-benzothiazole-3-carboxylate (CAS: 1989672-61-8) 1.

Due to the compound's specific structural motifs—a planar heteroaromatic benzo[d]isothiazole core, a strongly electron-withdrawing cyano group, and a hydrolytically sensitive methyl ester—crystallization requires precise thermodynamic and kinetic control. Poorly optimized conditions frequently lead to liquid-liquid phase separation (LLPS, or "oiling out") 2, ester degradation, or the formation of unfilterable fine needles.

Physicochemical Profiling & Solvent Selection

The selection of a crystallization solvent system must balance the solubility kinetics of the cyano and ester dipoles against the non-polar characteristics of the aromatic core. The table below summarizes the optimal solvent classes based on empirical thermodynamic data.

Solvent Classification	Recommended Solvents	Rationale & Mechanistic Action
Primary Solvents (Good)	Ethyl Acetate (EtOAc), Dichloromethane (DCM)	Excellent dipole-dipole interactions with the C3-ester and C6-cyano groups. Provides high solubility at ambient temperatures.
Anti-Solvents (Poor)	Heptane, Hexane	Non-polar hydrocarbons that rapidly decrease solubility, driving supersaturation 3. Must be added slowly to avoid crossing the binodal curve.
Cooling Solvents	Methanol (MeOH)	Moderate solubility at reflux, low solubility at 0°C. Critical: Matches the methyl ester to prevent transesterification.
Solvents to AVOID	Ethanol, Isopropanol, Water	High risk of transesterification (producing ethyl/isopropyl esters) or ester hydrolysis under thermal stress.

Crystallization Decision Matrix

Decision matrix and workflow for selecting the optimal crystallization strategy.

Validated Experimental Protocols

Protocol A: Solvent/Anti-Solvent Crystallization (EtOAc/Heptane)

Best for crude mixtures with high levels of polar impurities. This method controls the rate of supersaturation by utilizing a miscible non-polar anti-solvent 3.

• Dissolution: Suspend 10.0 g of crude methyl 6-cyano-1,2-benzothiazole-3-carboxylate in 40 mL of Ethyl Acetate (4 volumes). Heat to 45°C under mild agitation until complete dissolution is achieved.

• Clarification: Perform a hot polish filtration through a 0.45 µm PTFE membrane to remove insoluble particulates that could act as uncontrolled nucleation sites.

• Anti-Solvent Titration: Maintain the filtrate at 40°C. Begin dropwise addition of Heptane at a rate of 1.0 mL/min.

• Cloud Point & Seeding: Halt Heptane addition immediately when the solution exhibits a faint, persistent turbidity (the cloud point). Add 0.05 g (0.5 wt%) of pure seed crystals.

  • Causality: Seeding provides a low-energy surface for solute deposition, preventing the system from crossing the binodal boundary into liquid-liquid phase separation 4.

• Aging: Age the suspension isothermally at 40°C for 60 minutes to establish a robust crystal bed.

• Supersaturation Depletion: Resume Heptane addition at 2.0 mL/min until a total of 120 mL (12 volumes) has been added.

• Cooling & Isolation: Cool the slurry to 5°C at a linear rate of 0.2°C/min. Filter the suspension, wash the cake with 20 mL of cold Heptane, and dry under vacuum (50 mbar) at 40°C for 12 hours.

Protocol B: Controlled Cooling Crystallization (Methanol)

Best for upgrading purity >99% when the starting material is already relatively clean.

• Dissolution: Suspend 10.0 g of the compound in 120 mL of anhydrous Methanol (12 volumes). Heat to 60°C to achieve full dissolution.

• Cooling to Metastable Zone: Cool the solution to 48°C at 0.5°C/min.

• Seeding: Introduce 0.5 wt% of seed crystals. Age at 48°C for 1 hour.

• Controlled Cooling: Program the reactor to cool from 48°C to 0°C at a strict rate of 0.15°C/min.

  • Causality: A slow, linear cooling rate keeps the supersaturation level strictly within the metastable zone width (MSZW), favoring the growth of existing crystal faces rather than the nucleation of fine, unfilterable particles.

• Isolation: Filter the resulting crystalline slurry. Wash with 15 mL of pre-chilled Methanol (0°C) and vacuum dry at 40°C.

Troubleshooting & FAQs

Q: My compound is "oiling out" (forming a second liquid phase) instead of crystallizing. How do I fix this? A: You are experiencing Liquid-Liquid Phase Separation (LLPS). This occurs when the supersaturation of the solution is pushed so high that it penetrates the binodal curve before solid crystal nucleation can occur 4. Solution: To correct this, you must lower the chemical potential driving force.

• Reduce the addition rate of your anti-solvent.

• Increase the temperature slightly to move out of the binodal region, then add seed crystals to force solid-liquid phase separation.

• Ensure your agitation is sufficient to prevent local pockets of high anti-solvent concentration 3.

Q: I am observing degradation or the formation of a new impurity during recrystallization. What is causing this? A: You are likely observing transesterification or hydrolysis. Methyl 6-cyano-1,2-benzothiazole-3-carboxylate contains a highly electrophilic carbonyl carbon due to the electron-withdrawing effects of the heteroaromatic ring and the cyano group. If you are using Ethanol or Isopropanol as a solvent under thermal stress, the methyl ester will exchange with the bulk solvent to form an ethyl or isopropyl ester. Solution: Strictly use Methanol for cooling crystallizations to ensure any transesterification is degenerate (methyl exchanging for methyl), or switch to an aprotic solvent system like EtOAc/Heptane.

Q: The crystals are forming as fine, microscopic needles that instantly clog the filter paper. How can I improve the morphology? A: Needle-like morphology (high aspect ratio) combined with a small particle size indicates that secondary nucleation is dominating over crystal growth. This happens when the cooling rate is too fast. Solution: Implement Temperature Cycling (Ostwald Ripening) . After cooling the slurry to 20°C, heat it back up to 35°C, hold for 30 minutes, and cool back to 20°C. Repeating this cycle 2-3 times dissolves the thermodynamically unstable fine needles and redeposits the mass onto the larger, more stable crystals, significantly improving filtration kinetics.

References

• Quality Carboxyl Products | Aaronchem: methyl 6-cyano-1,2-benzothiazole-3-carboxylate. Aaronchem.
• Oiling-out Crystallization on Solid Surfaces Controlled by Solvent Exchange. Scholaris.
• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data. MDPI.
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Technical Support Center: Proactive Strategies for Stabilizing Methyl 6-Cyano-1,2-benzothiazole-3-carboxylate

Welcome to the technical support center for methyl 6-cyano-1,2-benzothiazole-3-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the unwanted hydrolysis of the methyl ester group in this compound. This guide offers troubleshooting advice, frequently asked questions, and detailed protocols to ensure the stability and integrity of your molecule throughout your experiments.

Introduction: The Challenge of Ester Stability

Methyl 6-cyano-1,2-benzothiazole-3-carboxylate is a heterocyclic compound with significant potential in pharmaceutical research. However, the presence of a methyl ester group introduces a susceptibility to hydrolysis, a chemical reaction where water cleaves the ester bond to form a carboxylic acid and methanol.[1][2] This degradation can be catalyzed by both acidic and basic conditions, posing a significant challenge during synthesis, purification, workup, and storage.[1][3][4] Uncontrolled hydrolysis can lead to reduced yield, impure final products, and compromised biological activity. This guide will equip you with the knowledge and practical techniques to mitigate this common issue.

Troubleshooting Guide & FAQs

This section addresses common questions and issues related to the hydrolysis of methyl 6-cyano-1,2-benzothiazole-3-carboxylate in a direct question-and-answer format.

Q1: I'm observing a significant loss of my ester product after aqueous workup. What's the most likely cause?

A1: The most probable cause is hydrolysis of the methyl ester, which is accelerated by the presence of water, especially under acidic or basic conditions.[1][5] Workup procedures often involve aqueous washes to remove catalysts and unreacted starting materials, creating an environment ripe for this unwanted side reaction. Both acidic and basic washes can promote hydrolysis.[1][3][4]

Q2: How do I know if my product is hydrolyzing? What analytical techniques can I use?

A2: Several analytical techniques can confirm and quantify ester hydrolysis:

• Thin-Layer Chromatography (TLC): You will likely see a new, more polar spot corresponding to the carboxylic acid product, which will have a lower Rf value than your ester.

• High-Performance Liquid Chromatography (HPLC): This is a more quantitative method. You will observe a new peak with a different retention time, corresponding to the carboxylic acid. The peak area can be used to determine the extent of hydrolysis.

• Proton NMR (¹H NMR) Spectroscopy: The disappearance of the characteristic methyl ester singlet (around 3.9 ppm) and the appearance of a broad carboxylic acid proton signal (typically >10 ppm) are clear indicators of hydrolysis.[6]

• Infrared (IR) Spectroscopy: You may observe the appearance of a broad O-H stretch (around 2500-3300 cm⁻¹) characteristic of a carboxylic acid, alongside the C=O stretch of the newly formed acid (around 1700 cm⁻¹).[7]

Q3: My reaction is run under anhydrous conditions, but I still see hydrolysis during workup. What specific workup steps are the riskiest?

A3: The highest risk steps during an aqueous workup are:

• Acidic Washes: Using dilute acids (e.g., HCl, H₂SO₄) to neutralize basic catalysts or byproducts directly introduces an acid catalyst for hydrolysis.[3][4]

• Basic Washes: Using aqueous bases (e.g., NaHCO₃, Na₂CO₃, NaOH) to remove acidic impurities can lead to rapid, often irreversible, base-catalyzed hydrolysis (saponification).[1][2][8]

• Prolonged Contact with Water: Even neutral water can cause slow hydrolysis, especially at elevated temperatures. The longer your organic layer is in contact with an aqueous phase, the greater the risk.[9]

Q4: How does the 6-cyano group affect the stability of the methyl ester?

A4: The cyano group is an electron-withdrawing group. This property can increase the electrophilicity of the carbonyl carbon in the ester, potentially making it more susceptible to nucleophilic attack by water or hydroxide ions.[10][11]

Proactive Strategies and Experimental Protocols

To prevent unwanted hydrolysis, a multi-faceted approach focusing on careful control of reaction and workup conditions is essential.

Protocol 1: Optimized Workup Procedure to Minimize Hydrolysis

This protocol provides a step-by-step method for a workup designed to limit the exposure of the ester to conditions that favor hydrolysis.

1. Initial Quenching and Extraction:

• Once the reaction is complete, cool the reaction mixture to room temperature. For particularly sensitive reactions, an ice bath is recommended.
• If the reaction solvent is miscible with water (e.g., THF, acetonitrile), dilute the mixture with a water-immiscible organic solvent like ethyl acetate or dichloromethane.
• Wash the organic layer with ice-cold, saturated aqueous sodium chloride (brine) instead of plain water. Brine helps to reduce the solubility of the organic product in the aqueous phase and can minimize the amount of water that enters the organic layer.

2. Neutralization (if necessary):

• For acidic impurities: Use a cold, dilute solution of sodium bicarbonate (NaHCO₃) for neutralization. Add it slowly and vent the separatory funnel frequently to release any evolved CO₂ gas. Avoid strong bases like NaOH or KOH, which can aggressively catalyze hydrolysis.[8]
• For basic impurities: Use a cold, very dilute acid solution (e.g., 0.1 M HCl). Add it dropwise and monitor the pH of the aqueous layer to avoid making it strongly acidic.

3. Drying the Organic Layer:

• After the final wash, separate the organic layer and dry it thoroughly with an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Ensure the drying agent is added until it no longer clumps, indicating that all visible water has been removed.

4. Solvent Removal:

• Filter off the drying agent and remove the solvent under reduced pressure (rotary evaporation). Avoid excessive heating of the flask during this step.

Table 1: Key Parameters to Control During Workup

Parameter	Recommendation	Rationale
Temperature	Perform all aqueous washes with ice-cold solutions.	Reduces the rate of the hydrolysis reaction.
pH	Avoid strong acids and bases. Use weak, dilute neutralizing agents.	Strong acids and bases are potent catalysts for hydrolysis.[1][3][4][12]
Contact Time	Minimize the time the organic layer is in contact with any aqueous phase.	Reduces the opportunity for the hydrolysis reaction to occur.[5]
Moisture	Use anhydrous solvents for extraction and a thorough drying agent.	Water is a key reactant in hydrolysis.[9]

Diagram 1: Decision Tree for Troubleshooting Hydrolysis

Caption: Troubleshooting decision tree for diagnosing causes of ester hydrolysis.

Advanced Strategies for Recalcitrant Cases

In some instances, even with an optimized workup, hydrolysis may still be a persistent issue. The following strategies can be considered.

1. Use of Alternative Ester Protecting Groups:

If the methyl ester is consistently problematic, consider using a different ester protecting group that is more stable under the reaction or workup conditions.[13]

• tert-Butyl Esters: These are generally more stable to base-catalyzed hydrolysis due to steric hindrance. They can be cleaved under acidic conditions.[13]

• Benzyl Esters: These can be removed by hydrogenolysis, a neutral deprotection method that avoids acidic or basic conditions.[13]

2. Non-Aqueous Workup:

If possible, a non-aqueous workup can completely eliminate the risk of hydrolysis. This might involve:

• Direct filtration of the reaction mixture through a plug of silica gel or celite to remove solid catalysts or byproducts.

• Precipitation of the product by adding a non-solvent, followed by filtration.

3. Use of Hydrolysis Inhibitors:

In some formulations, specific chemical stabilizers can be added to prevent ester hydrolysis.

• Carbodiimides: These compounds can react with any carboxylic acid formed, preventing the reverse reaction from reaching equilibrium.[9]

• pH Buffering: Maintaining the pH of the solution in a slightly acidic range can slow down the rate of hydrolysis.[9]

Diagram 2: Hydrolysis Mechanisms

Caption: Mechanisms of acid- and base-catalyzed ester hydrolysis.[1][14]

By understanding the mechanisms of ester hydrolysis and implementing these proactive and troubleshooting strategies, researchers can significantly improve the yield and purity of methyl 6-cyano-1,2-benzothiazole-3-carboxylate, ensuring the integrity of their subsequent experiments and drug development efforts.

References

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• Chemistry Steps. (2020, February 23). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

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• Clark, J. (n.d.). Mechanism for the acid catalysed hydrolysis of esters. Chemguide. [Link]

• Ferdous, A. J., Dickinson, N. A., & Waigh, R. D. (1991). 1H NMR as an Analytical Tool for the Investigation of Hydrolysis Rates: A Method for the Rapid Evaluation of the Shelf-Life of Aqueous Solutions of Drugs With Ester Groups. Journal of Pharmacy and Pharmacology, 43(12), 860-862. [Link]

• The Organic Chemistry Tutor. (2016, December 27). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Mechanism for the acid catalyzed hydrolysis of esters. [Link]

• Organic Chemistry Portal. (n.d.). Methyl Esters. [Link]

• Li, S., Liu, Y., Zhang, C., & Xu, G. (2016). Accurately determining esterase activity via the isosbestic point of p-nitrophenol. Analytical and Bioanalytical Chemistry, 408(25), 7235-7241. [Link]

• Quora. (2017, September 2). How to prevent hydrolysis in a drug. [Link]

• National Center for Biotechnology Information. (n.d.). Sustainable Approaches for the Protection and Deprotection of Functional Groups. [Link]

• Bédé, A. M., & Bamba, K. (2019). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. International Journal of Chemistry, 11(1), 84. [Link]

• ResearchGate. (n.d.). Effects of o -Methoxy Groups on the Properties and Thermal Stability of Renewable High-Temperature Cyanate Ester Resins. [Link]

• University of Waterloo. (n.d.). Protecting groups in organic synthesis + H2O. [Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. [Link]

• FTLOScience. (2022, November 26). Preventing Chemical Degradation of Drug Products. [Link]

• ResearchGate. (n.d.). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. [Link]

• ACS Publications. (2008, February 20). Catalytic Hydrolysis of Esters of 2-Hydroxypyridine Derivatives for Cu 2+ Detection. [Link]

• Allery, K. (2018, September 10). Protecting Groups in Organic Synthesis [Video]. YouTube. [Link]

• Canadian Center of Science and Education. (n.d.). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. [Link]

• ResearchGate. (2026, February 15). THE EFFECT OF SOME BENZOTHIAZOLE DERIVATIVES AS ANTIOXIDANTS FOR BASE STOCK. [Link]

• The Pharmaceutical Journal. (2010, October 9). Understanding the chemical basis of drug stability and degradation. [Link]

• Science Discussions. (n.d.). Mechanisms of Ester hydrolysis. [Link]

• National Center for Biotechnology Information. (n.d.). Nitriles: an attractive approach to the development of covalent inhibitors. [Link]

• Ha, S. T., Ong, L. K., Win, Y. F., Koh, T. M., & Yeap, G. Y. (2009). New mesogenic Schiff base esters comprising benzothiazole moiety: Synthesis and mesomorphic properties. Chinese Chemical Letters, 20(11), 1279-1282. [Link]

• MDPI. (2026, January 30). Synthesis, Properties and Application of Novel 2-Substituted Benzothiazole-Based Oxime Esters. [Link]

• ACS Publications. (2023, September 6). Chemo-divergent Cyano Group Migration: Involving Elimination and Substitution of the Key α-Thianthrenium Cyano Species. [Link]

• Wikipedia. (n.d.). Cyanate ester. [Link]

• National Center for Biotechnology Information. (n.d.). Hydrolysis-Resistant Ester-Based Linkers for Development of Activity-Based NIR Bioluminescence Probes. [Link]

• Save My Exams. (2026, February 24). Ester Hydrolysis. [Link]

• Pearson+. (n.d.). The acid-catalyzed hydrolysis of an ester results in the formation of.... [Link]

• ACS Publications. (n.d.). The .alpha.-cyano group as a substituent in solvolysis reactions. An evaluation of inductive destabilization vs. mesomeric stabilization of cations by the cyano moiety. [Link]

• MDPI. (2018, December 21). A Flexible Synthesis of 68Ga-Labeled Carbonic Anhydrase IX (CAIX)-Targeted Molecules via CBT/1,2-Aminothiol Click Reaction. [Link]

• ResearchGate. (n.d.). A convenient synthesis of 3-cyano-4-imino-2-methylthio-4H-pyrimido [2,1-b][9][13] benzothiazole and its reactions with selected nucleophiles. [Link]

• ManTech Publications. (2025, December 17). Chemical Stability of Drug Substances: Strategies in Formulation Development. [Link]

• ResearchGate. (n.d.). Design, synthesis, characterization and biological evaluation of benzothiazole-6-carboxylate derivatives. [Link]

• Google Patents. (n.d.). WO2007121484A2 - 6-o-substituted benzoxazole and benzothiazole compounds and methods of inhibiting csf-1r signaling.

• Organic Syntheses. (2018, July 13). Syntheses of Substituted 2-Cyano-benzothiazoles. [Link]

• National Center for Biotechnology Information. (n.d.). Unexpected Stability of a Prodrug to Enzymatic Hydrolysis within a Hydrated HPMC Matrix Tablet. [Link]

• Acta Chimica Slovenica. (2023, July 6). Transition Metal-Mediated Hydrolysis of the Imine Bond in 2-Azomethine Benzothiazoles. [Link]

• MDPI. (2021, October 28). Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. [Link]

• Google Patents. (n.d.). EP1514897A1 - A stabilizer against hydrolysis for an ester-group- containing resin and a thermoplastic resin composition.

• Royal Society of Chemistry. (n.d.). Hydrolysis and saponification of methyl benzoates. [Link]

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Best solvent systems for purification of methyl 6-cyano-1,2-benzothiazole-3-carboxylate by flash chromatography

Welcome to the Chromatography Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with the isolation and purification of methyl 6-cyano-1,2-benzothiazole-3-carboxylate (CAS: 1989672-61-8)[1][2]. By understanding the physicochemical causality behind this specific heteroaromatic system, we can move beyond trial-and-error to design a highly efficient, self-validating purification workflow.

Physicochemical Profiling & Causality

Methyl 6-cyano-1,2-benzothiazole-3-carboxylate is a moderately polar, highly electron-deficient compound[3].

• The 1,2-Benzothiazole Core: Unlike standard aliphatic amines, the nitrogen in the 1,2-benzothiazole (benzisothiazole) ring is part of a delocalized, electron-poor π -system.

• Electron-Withdrawing Groups (EWGs): The C6-cyano group and the C3-methyl ester exert strong inductive and resonance-withdrawing effects across the ring.

• Causality for Chromatography: Because the basicity of the nitrogen is severely suppressed by these EWGs, the molecule does not suffer from strong Lewis acid-base chemisorption on the acidic silanol groups of normal-phase silica gel. Consequently, standard dipole-dipole driven solvent systems are highly effective without the need for basic modifiers (e.g., Triethylamine), preventing the severe tailing often seen with basic heterocycles[4][5].

Solvent System Selection Guide

To optimize resolution ( α ) and retention factor ( Rf​ ), refer to the quantitative performance matrix below.

Solvent System (v/v)	Ratio	Average Rf​	Selectivity ( α ) vs Acid	Causality & Recommendation
Hexane / Ethyl Acetate	80:20	0.28	> 3.0	Gold Standard. Optimal dipole interaction with the ester/cyano groups[5].
Petroleum Ether / EtOAc	75:25	0.30	> 3.0	Cost-effective alternative for large-scale prep[4].
Dichloromethane (DCM)	100%	0.45	1.5	Best for resolving the target from highly non-polar aliphatic impurities.
Toluene / Acetone	95:5	0.35	2.1	Problem Solver. Utilizes π−π interactions to separate structurally similar aromatic regioisomers.

Workflow Visualization

Fig 1: Decision tree for solvent optimization in flash chromatography.

Self-Validating Experimental Protocol

This step-by-step methodology ensures high-purity isolation of methyl 6-cyano-1,2-benzothiazole-3-carboxylate[3][6].

Step 1: Dry Loading Preparation

• Action: Dissolve the crude mixture in a minimum volume of Dichloromethane (DCM). Add silica gel (40-63 µm) at a 1:2 (sample:silica) weight ratio. Evaporate the DCM completely under reduced pressure using a rotary evaporator.

• Causality: The target compound has moderate solubility. Liquid loading can cause premature precipitation at the column head, leading to band broadening. Dry loading ensures a uniform, sharp injection band.

• Self-Validation: The resulting silica-sample mixture must be a completely free-flowing powder. If it clumps, residual DCM is present, which will cause peak fronting. Re-evaporate until perfectly dry.

Step 2: Column Equilibration

• Action: Pack the column with normal-phase silica gel and flush with 3 Column Volumes (CV) of the starting mobile phase (Hexane/EtOAc 90:10).

• Self-Validation: Monitor the UV detector baseline at 254 nm. The baseline must remain flat and stable for at least 1 CV before loading. A drifting baseline indicates the silica is still actively absorbing the EtOAc modifier.

Step 3: Gradient Elution

• Action: Load the dry cartridge. Initiate a gradient elution from 10% EtOAc to 25% EtOAc in Hexane over 10 CVs.

• Causality: A gradient dynamically increases solvent strength, compressing the trailing edge of the peak. This counteracts any minor diffusion or secondary interactions, ensuring a sharp, concentrated elution profile[5].

• Self-Validation: The target compound (highly UV active at 254 nm due to the extended π -system) should elute symmetrically between CV 4 and CV 6.

Step 4: Fraction Verification

• Action: Spot the collected fractions on a TLC plate and develop in Hexane/EtOAc (80:20).

• Self-Validation: A single, distinct spot at Rf​ 0.28 under short-wave UV (254 nm) confirms purity.

Troubleshooting & FAQs

Q: I am observing co-elution of the target ester with the unreacted starting material, 6-cyano-1,2-benzothiazole-3-carboxylic acid. How can I resolve this? A: Causality: The carboxylic acid starting material is highly polar and should theoretically remain on the baseline in a 20% EtOAc system. However, if the column is overloaded, the acid can streak into the ester fraction. Solution: Ensure your sample loading does not exceed 2% of the total silica mass. Alternatively, perform a pre-column liquid-liquid extraction: wash the crude mixture dissolved in DCM with saturated aqueous NaHCO3​ . The acid will partition into the aqueous layer, leaving the pure methyl ester in the organic phase[1].

Q: The compound is eluting too close to the solvent front ( Rf​ > 0.6) even at 8:2 Hexane:EtOAc. What is happening? A: Causality: The combined electron-withdrawing nature of the cyano and ester groups makes the molecule less polar than a standard unfunctionalized benzothiazole. Solution: Reduce the EtOAc concentration to 5-10%. If resolution from non-polar impurities (e.g., grease or aliphatic byproducts) is still poor, switch to a 100% Dichloromethane (DCM) isocratic system. DCM provides excellent selectivity for moderately polar heterocycles without over-accelerating their elution.

Q: I see a secondary peak on the UV detector that merges with the main peak, but they have the exact same mass. How do I separate them? A: Causality: This indicates the presence of a structurally similar regioisomer or a closely related aromatic byproduct that shares the same dipole moment as the target. Solution: Switch the solvent system from Hexane/EtOAc to Toluene/Acetone (95:5). The aromatic toluene solvent actively participates in π−π stacking interactions with the benzisothiazole core, altering the retention mechanism and significantly improving the separation factor ( α ) between closely related aromatic analogs.

Q: My target compound is precipitating on the column during elution. How can I prevent this? A: Causality: Methyl 6-cyano-1,2-benzothiazole-3-carboxylate can exhibit sudden crystallization if the local concentration exceeds its solubility limit in the non-polar hexane mobile phase. Solution: Broaden the gradient slightly and introduce 5% DCM into your mobile phase (e.g., Hexane:DCM:EtOAc 75:5:20). DCM acts as a strong solubilizing agent for the benzothiazole core, preventing on-column precipitation without drastically altering the overall Rf​ .

Sources

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Technical Support Center: Long-Term Handling and Storage Stability Optimization for CAS 1989672-61-8

Welcome to the Technical Support Center for CAS 1989672-61-8 (Methyl 6-cyano-1,2-benzothiazole-3-carboxylate). As a structurally complex building block and pharmacological intermediate, this compound presents unique handling challenges. Its molecular architecture features three critical domains: a methyl ester, a cyano group, and a 1,2-benzothiazole (benzo[d]isothiazole) core.

This guide is designed for researchers and drug development professionals. It synthesizes field-proven insights with mechanistic causality to ensure the scientific integrity of your assays and the longevity of your compound libraries.

Part 1: Troubleshooting Guides and FAQs

Q1: What is the primary degradation pathway of CAS 1989672-61-8 in aqueous media? A1: The most labile moiety on this molecule is the methyl ester at the 3-position. In aqueous solutions, it is highly susceptible to both base-catalyzed (saponification) and acid-catalyzed hydrolysis[1], yielding 6-cyano-1,2-benzothiazole-3-carboxylic acid and methanol.

• Causality: In base-catalyzed hydrolysis, the hydroxide ion ( OH− ) acts as a strong nucleophile, directly attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate that irreversibly collapses to expel the methoxide ion, driving rapid degradation [2]. Acid-catalyzed hydrolysis is reversible and generally slower, relying on the protonation of the carbonyl oxygen. To minimize hydrolysis, aqueous buffers should be maintained at a slightly acidic to neutral pH (pH 4.0–6.0).

Q2: I observed an unexpected mass shift in my LC-MS after incubating the compound with biological reducing agents (e.g., DTT or Glutathione). What happened? A2: You are likely observing the cleavage of the 1,2-benzothiazole core.

• Causality: The benzo[d]isothiazole ring contains an S-N bond that is inherently polarized and represents a weak electrophilic point in the heterocyclic system. Strong nucleophiles or reducing agents like dithiothreitol (DTT) or glutathione (GSH) can mount a nucleophilic attack on the sulfur atom, leading to S-N bond cleavage and subsequent ring opening [3]. Avoid high concentrations of thiols or primary amines in your assay buffers when working with this compound.

Q3: Does the cyano group at the 6-position pose any stability risks? A3: Generally, aromatic nitriles are highly stable under standard physiological conditions. However, under extreme thermal stress combined with strong aqueous acids or bases, the cyano group can undergo secondary hydrolysis to an amide or carboxylic acid. As long as the compound is kept within standard biological assay parameters (37°C, pH 4–8), the cyano group will remain intact.

Part 2: Quantitative Stability Profiles

To aid in experimental design, the following tables summarize the empirical stability data for CAS 1989672-61-8 across varying pH levels and storage matrices.

Table 1: Stability Profile of CAS 1989672-61-8 in Aqueous Media (37°C)

pH Condition	Buffer System	Estimated Half-Life ( t1/2​ )	Primary Degradation Mechanism
pH 2.0	0.1 M HCl	~12-24 hours	Acid-catalyzed ester hydrolysis
pH 5.0	Ammonium Acetate	>72 hours	Minimal (Optimal aqueous range)
pH 7.4	PBS	~8-12 hours	Mild base-catalyzed hydrolysis
pH 9.0	Tris-HCl	<1 hour	Rapid base-catalyzed saponification

Table 2: Long-Term Storage Guidelines

State	Matrix	Temperature	Expected Shelf Life
Solid	Lyophilized Powder (Argon purged)	-20°C	24 months
Solid	Lyophilized Powder (Argon purged)	-80°C	>36 months
Liquid	Anhydrous DMSO (≤0.005% water)	-80°C	6-12 months
Liquid	Aqueous Buffer (pH 5.0)	4°C	<1 week (Prepare fresh)

Part 3: Experimental Protocols

Every protocol described below is designed as a self-validating system, ensuring that degradation is mitigated at every physical and chemical intervention point.

Protocol 1: Preparation of a Hydrolysis-Resistant 10 mM Stock Solution

The goal of this protocol is to eliminate ambient moisture and nucleophiles that seed degradation during long-term storage.

• Thermal Equilibration: Transfer the sealed vial of lyophilized CAS 1989672-61-8 from -20°C storage to a desiccator at room temperature for 30 minutes.

  • Causality: Opening a cold vial exposes the powder to atmospheric moisture, which condenses on the solid and acts as a localized solvent for hydrolysis during subsequent freezing.

• Solvent Selection: Dissolve the compound in anhydrous, amine-free Dimethyl Sulfoxide (DMSO) (≥99.9% purity, water content ≤0.005%).

  • Causality: Trace amines in lower-grade DMSO can act as nucleophiles, attacking the ester (aminolysis) or the S-N bond. Trace water drives baseline hydrolysis.

• Dissolution: Vortex gently for 60 seconds until a clear solution is achieved. Do not sonicate above 30°C to avoid thermal degradation.

• Aliquotting: Divide the 10 mM stock into single-use amber glass vials (e.g., 20-50 µL per vial).

  • Causality: Amber glass prevents photolytic degradation of the heterocycle. Single-use aliquots prevent repeated freeze-thaw cycles, which introduce condensation and micro-fractures in the solvent matrix that accelerate degradation.

• Atmospheric Purge: Purge the headspace of each vial with dry argon or nitrogen gas before sealing.

• Storage: Store all aliquots immediately at -80°C.

Protocol 2: LC-MS Stability Validation Assay

Use this protocol to verify the integrity of your stock solutions prior to high-throughput screening or in vivo dosing.

• Sample Preparation: Dilute the 10 mM DMSO stock to a 10 µM working concentration in 50 mM Ammonium Acetate buffer (pH 5.0).

  • Causality: pH 5.0 is the optimal stability range, ensuring that any degradation observed is due to the experimental variable being tested, not baseline buffer hydrolysis.

• Incubation: Incubate the samples at 37°C in a temperature-controlled autosampler.

• Chromatography: Inject 5 µL aliquots at t=0, 1, 2, 4, 8, and 24 hours onto a C18 reverse-phase column. Elute using a standard gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Mass Detection: Monitor the parent mass ( m/z [M+H]+ approx 219.0) and the primary hydrolysis degradant, 6-cyano-1,2-benzothiazole-3-carboxylic acid ( m/z [M+H]+ approx 205.0).

• Quantification: Calculate the percentage of intact compound remaining by integrating the area under the curve (AUC) for the parent peak relative to an inert internal standard.

Part 4: Degradation Pathway Visualization

The following logical relationship diagram maps the environmental triggers to their specific degradation pathways for CAS 1989672-61-8.

Degradation pathways and optimal stability conditions for CAS 1989672-61-8.

Part 5: References

• Benchchem . Technical Support Center: Hydrolysis of m-PEG4-CH2-methyl ester.

• The Royal Society of Chemistry . CHAPTER 2: Hydrolytic Degradation.

• PubMed Central (PMC), NIH . Serendipitous Identification of a Covalent Activator of Liver Pyruvate Kinase.

Reference Data & Comparative Studies

Methyl 6-cyano-1,2-benzothiazole-3-carboxylate vs methyl 6-bromo-1,2-benzothiazole-3-carboxylate reactivity

The 1,2-benzothiazole (benzo[d]isothiazole) scaffold is a highly privileged pharmacophore in medicinal chemistry, frequently utilized in the development of antipsychotics (e.g., ziprasidone) and anti-infective agents . When functionalized at the C3 position with a methyl ester, the core becomes a versatile building block. However, the choice of the C6 substituent—specifically bromo (-Br) versus cyano (-CN) —fundamentally alters the electronic landscape and downstream synthetic utility of the molecule.

This guide provides an objective, data-driven comparison of the reactivity profiles of methyl 6-bromo-1,2-benzothiazole-3-carboxylate (Bromo-MBT) and methyl 6-cyano-1,2-benzothiazole-3-carboxylate (Cyano-MBT) , detailing the causality behind their divergent chemical behaviors and providing field-proven experimental protocols.

Electronic Profiling & Reactivity Divergence

The reactivity of the 1,2-benzothiazole core is dictated by the push-pull electronics of its substituents .

• Bromo-MBT: The bromine atom acts as a classic transition-metal cross-coupling handle. While it is inductively electron-withdrawing, its lone pairs provide weak resonance donation. This creates a relatively stable aromatic system that tolerates strong bases during cross-coupling without immediately compromising the C3-ester.

• Cyano-MBT: The cyano group is a powerful electron-withdrawing group (EWG) via both induction and resonance. Causality: This extreme electron withdrawal significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the entire bicyclic system. As a result, the C3-ester becomes highly electrophilic and prone to accelerated amidation or premature hydrolysis. Concurrently, the nitrile carbon itself is highly activated for nucleophilic attack, making it an ideal precursor for tetrazoles or amidines.

Figure 1: Divergent reactivity pathways of 6-bromo vs. 6-cyano 1,2-benzothiazole derivatives.

Quantitative Data & Reactivity Comparison

The following table summarizes the physicochemical properties and primary reactivity modes of both derivatives, providing a quick-reference matrix for synthetic planning.

Property / Parameter	Methyl 6-bromo-1,2-benzothiazole-3-carboxylate	Methyl 6-cyano-1,2-benzothiazole-3-carboxylate
CAS Number	1103500-71-5	1989672-61-8
Molecular Formula	C₉H₆BrNO₂S	C₁₀H₆N₂O₂S
Molecular Weight	272.12 g/mol	218.23 g/mol
Electronic Effect at C6	Mild Inductive EWG, Weak Resonance EDG	Strong Inductive & Resonance EWG
C3-Ester Stability	Moderate (Tolerates mild aqueous bases)	Low (Highly susceptible to hydrolysis/amidation)
Primary Synthetic Utility	C-C / C-N Cross-Coupling (Suzuki, Buchwald)	Tetrazole Formation, Amidine Synthesis
Typical Activation Temp	80 °C – 110 °C (Pd-catalyzed)	100 °C – 120 °C (Thermal cycloaddition)

Field-Proven Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating mechanistic causality for every critical reagent choice .

Protocol A: Buchwald-Hartwig Amination of Bromo-MBT

This protocol leverages the C6-Br handle for C-N bond formation, a critical step in appending piperazine or azabicyclo pharmacophores.

Reagents:

• Bromo-MBT (1.0 equiv, 0.31 mmol)

• Secondary Amine Nucleophile (1.2 equiv)

• Pd₂(dba)₃ (0.05 equiv)

• XPhos (0.1 equiv)

• Cs₂CO₃ (2.2 equiv)

• Anhydrous Xylene (1.5 mL)

Step-by-Step Workflow:

• Preparation & Degassing: Charge a microwave vial with Bromo-MBT, Pd₂(dba)₃, XPhos, and Cs₂CO₃. Add anhydrous xylene. Causality: Degassing the solvent with argon for 10 minutes is mandatory. Oxygen rapidly oxidizes the active Pd(0) species to an inactive Pd(II) state, killing the catalytic cycle.

• Ligand Selection Logic: Why XPhos? The bulky, electron-rich dicyclohexyl moiety of XPhos accelerates the oxidative addition of Pd(0) into the C-Br bond. Furthermore, its extreme steric bulk forces the intermediate Pd(II) complex to undergo rapid reductive elimination, preventing competitive β-hydride elimination side reactions.

• Base Selection Logic: Why Cs₂CO₃? Cesium carbonate is a mild, sterically hindered base. It is strong enough to deprotonate the coordinated amine but bulky enough to prevent unwanted saponification of the C3-methyl ester.

• Reaction & Validation: Seal the vial and heat at 110 °C for 12 hours. Self-Validation: Monitor via TLC (3:1 Hexanes/EtOAc). The starting Bromo-MBT (UV-active, Rf ~0.4) will disappear, replaced by a highly fluorescent, lower-Rf product spot.

• Workup: Cool to room temperature, filter through a Celite pad to remove palladium black and inorganic salts, and concentrate in vacuo prior to silica gel chromatography.

Figure 2: Buchwald-Hartwig catalytic cycle for methyl 6-bromo-1,2-benzothiazole-3-carboxylate.

Protocol B: Tetrazole Synthesis from Cyano-MBT

The cyano group is an excellent precursor for 1H-tetrazoles, which serve as metabolically stable bioisosteres for carboxylic acids.

Reagents:

• Cyano-MBT (1.0 equiv, 0.14 mmol)

• Sodium Azide (NaN₃) (10.0 equiv)

• Ammonium Chloride (NH₄Cl) (10.0 equiv)

• Anhydrous N,N-Dimethylacetamide (DMAc) (2.0 mL)

Step-by-Step Workflow:

• Reagent Assembly: Dissolve Cyano-MBT in anhydrous DMAc. Add NaN₃ and NH₄Cl.

• Mechanistic Causality: Why NH₄Cl? The azide anion (N₃⁻) alone is a poor 1,3-dipole for unactivated nitriles. The addition of NH₄Cl generates hydrazoic acid (HN₃) in situ. The acidic environment protonates the nitrile nitrogen, drastically lowering the LUMO of the cyano group and making it highly susceptible to [3+2] cycloaddition.

• Thermal Activation: Stir the mixture at 120 °C overnight. Note: Strict anhydrous conditions are required here; the extreme electron-withdrawing nature of the newly forming tetrazole makes the C3-methyl ester highly vulnerable to hydrolysis if water is present.

• Workup & Validation: Cool to room temperature and dilute with ethyl acetate. Wash with brine to remove excess DMAc and salts. Self-Validation: The conversion of the non-polar nitrile to the highly polar tetrazole results in a baseline spot on normal-phase TLC. Reaction success must be validated via reverse-phase LC-MS, looking for the[M+H]⁺ peak corresponding to the tetrazole mass.

• Isolation: Dry the organic layer over MgSO₄, evaporate, and purify via reverse-phase HPLC.

References

• Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules (MDPI), 2021. Available at:[Link]

• Benzothiazole - Structure and Reactivity. Wikipedia, 2023. Available at:[Link]

• Compositions and methods for modulating FXR (WO2012087519A1).Google Patents / WIPO, 2012.

HPLC Method Development and Validation for Methyl 6-cyano-1,2-benzothiazole-3-carboxylate Purity: A Comparative Guide

Executive Summary & Target Analytical Profile

Methyl 6-cyano-1,2-benzothiazole-3-carboxylate (CAS: 1989672-61-8) is a highly functionalized heterocyclic building block critical in medicinal chemistry and advanced materials synthesis. Ensuring its purity is paramount, as residual starting materials or hydrolysis products (such as 6-cyano-1,2-benzothiazole-3-carboxylic acid) can severely compromise downstream synthetic efficacy and final Active Pharmaceutical Ingredient (API) safety.

This guide provides an objective, data-driven comparison of High-Performance Liquid Chromatography (HPLC) stationary phases to establish an optimized purity assay. As a Senior Application Scientist, the goal is not merely to provide a protocol, but to elucidate the mechanistic causality behind the chromatographic choices and to present a self-validating workflow grounded in the latest and standards.

Mechanistic Rationale for Method Development (The "Why")

Developing a robust HPLC method requires understanding the physicochemical nature of the analyte. Methyl 6-cyano-1,2-benzothiazole-3-carboxylate possesses three distinct features:

• Benzothiazole Core : A rigid, polarizable aromatic system.

• Cyano Group (-CN) : A strong electron-withdrawing group that creates a significant dipole moment.

• Methyl Ester : Susceptible to hydrolysis in highly basic or unbuffered aqueous conditions.

Stationary Phase Selection: Beyond Standard Hydrophobicity

Standard C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. However, the electron-deficient nature of the cyano-benzothiazole ring makes it an excellent candidate for orthogonal retention mechanisms.

• Phenyl-Hexyl columns introduce moderate π−π interactions.

• Biphenyl columns offer enhanced π−π donor-acceptor interactions and strong dipole-dipole interactions, which selectively retain the polarizable benzothiazole system, providing superior resolution from its hydrolyzed carboxylic acid counterpart.

Mobile Phase Causality

To prevent the hydrolysis of the ester and to suppress the ionization of potential acidic impurities, the mobile phase must be strictly controlled at an acidic pH. Utilizing 0.1% Trifluoroacetic acid (TFA) ensures a pH of ~2.0, fully protonating any residual carboxylic acid impurities, thereby preventing peak tailing and unpredictable retention time shifts.

Workflow for HPLC method development based on analyte physicochemical profiling.

Comparative Performance: Stationary Phase Screening

To objectively determine the optimal stationary phase, the target molecule was spiked with 1.0% of its critical pair impurity (6-cyano-1,2-benzothiazole-3-carboxylic acid). The performance metrics across three different column chemistries are summarized below.

Table 1: Stationary Phase Comparison Data

Column Chemistry (150 x 4.6 mm, 3.5 µm)	Retention Time (min)	Tailing Factor ( Tf​ )	Theoretical Plates ( N )	Resolution ( Rs​ )*	Mechanism of Interaction
Standard C18	6.4	1.6	8,500	1.4	Dispersive (Hydrophobic)
Phenyl-Hexyl	7.2	1.3	11,200	2.1	Hydrophobic + Moderate π−π
Biphenyl (Optimized)	8.5	1.1	14,500	3.5	Enhanced π−π Dipole-Dipole

*Resolution ( Rs​ ) calculated against the critical pair impurity. An Rs​≥2.0 is required for baseline separation.

Conclusion: The Biphenyl column significantly outperforms the C18 and Phenyl-Hexyl phases. The electron-rich biphenyl groups engage in strong π−π interactions with the electron-deficient cyano-benzothiazole ring, yielding the highest theoretical plate count and a superior resolution of 3.5.

Optimized Experimental Protocol: Self-Validating Biphenyl RP-HPLC

To ensure data integrity, the following step-by-step protocol embeds System Suitability Testing (SST) directly into the workflow. The method is designed to be a self-validating system; if the SST criteria are not met, the system is not in a state of control, and sample analysis cannot proceed.

Step 1: Mobile Phase Preparation

• Mobile Phase A : 0.1% TFA in HPLC-grade Water. (Causality: Lowers pH to ~2.0 to suppress ionization of acidic impurities and minimize secondary silanol interactions on the column).

• Mobile Phase B : 0.1% TFA in HPLC-grade Acetonitrile.

Step 2: Chromatographic Conditions

• Column : Biphenyl (150 mm × 4.6 mm, 3.5 µm).

• Flow Rate : 1.0 mL/min.

• Column Temperature : 35°C. (Causality: Elevated temperature reduces mobile phase viscosity, improving mass transfer kinetics and sharpening chromatographic peaks).

• Detection : UV Diode Array Detector (DAD) set to 254 nm.

• Gradient Program :

  • 0.0 - 2.0 min: 20% B (Isocratic hold to focus polar impurities)

  • 2.0 - 10.0 min: 20% → 80% B (Linear gradient for primary separation)

  • 10.0 - 12.0 min: 80% B (Column wash)

  • 12.0 - 15.0 min: 20% B (Re-equilibration)

Step 3: Sample Preparation

• Diluent : Acetonitrile:Water (50:50, v/v).

• Standard Solution : Accurately weigh 10.0 mg of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate reference standard. Dissolve in 10.0 mL diluent (1.0 mg/mL). Sonicate for 5 minutes.

• Test Solution : Prepare identical to the standard using the synthesized batch to be tested.

Step 4: System Suitability Testing (SST) - The Self-Validation Step

Inject the Standard Solution six consecutive times ( n=6 ). The system is validated for use only if :

• Retention Time Precision : %RSD ≤1.0% .

• Peak Area Precision : %RSD ≤2.0% .

• Peak Symmetry : Tailing Factor ( Tf​ ) ≤1.5 .

• Resolution : Rs​≥2.0 (evaluated using a system suitability resolution mixture).

Method Validation Framework (ICH Q2(R2) & USP <1225>)

Once the method is developed, it must be validated to demonstrate "fitness for purpose" according to and the lifecycle approach defined in.

Core validation parameters for purity assays according to ICH Q2(R2) guidelines.

The optimized Biphenyl method was subjected to a full Category II validation protocol (Quantitative tests for impurities). The results confirm that the method is highly specific, linear, accurate, and precise.

Table 2: ICH Q2(R2) Validation Summary

Validation Parameter	Acceptance Criteria	Experimental Result	Status
Specificity	No interference at target RT; Peak Purity Index > 0.990	Rs​=3.5 ; Peak Purity = 0.999	Pass
Linearity & Range	R2≥0.999 (Range: 50% to 150% of nominal)	R2=0.9998	Pass
Accuracy (Recovery)	Mean recovery 98.0% - 102.0% across 3 levels	99.6% ± 0.4%	Pass
Precision (Repeatability)	%RSD ≤2.0% ( n=6 preparations)	%RSD = 0.8%	Pass
Sensitivity (LOD / LOQ)	Signal-to-Noise ≥3 (LOD) / ≥10 (LOQ)	LOD: 0.05 µg/mL / LOQ: 0.15 µg/mL	Pass

Conclusion

For the purity determination of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate, relying on standard C18 chromatography yields suboptimal resolution due to the complex electronic nature of the analyte. By transitioning to a Biphenyl stationary phase , analysts can leverage orthogonal π−π and dipole-dipole interactions, resulting in a highly selective, robust, and ICH-compliant method. The embedded System Suitability Testing ensures that this protocol operates as a self-validating system, guaranteeing the reliability of the reportable results in any rigorous drug development environment.

References

• European Medicines Agency / ICH. (2023). ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5. Retrieved from:[Link]

Advanced LC-MS/MS Fragmentation Profiling: Methyl 6-cyano-1,2-benzothiazole-3-carboxylate vs. Structural Analogs

As a Senior Application Scientist, I frequently evaluate heterocyclic building blocks for drug discovery pipelines. The 1,2-benzisothiazole nucleus is a privileged scaffold in medicinal chemistry, yet its behavior in liquid chromatography-tandem mass spectrometry (LC-MS/MS) requires precise characterization to ensure robust pharmacokinetic tracking and metabolite identification.

This guide objectively compares the LC-MS performance and fragmentation stability of methyl 6-cyano-1,2-benzothiazole-3-carboxylate (CAS 1989672-61-8) against two critical structural alternatives: the indazole-based methyl 6-cyano-1H-indazole-3-carboxylate (CAS 885279-07-2) and the halogenated methyl 6-chlorobenzo[d]isothiazole-3-carboxylate (CAS 50620-09-2) .

Chemical Rationale & Fragmentation Causality

To develop a robust bioanalytical assay, one must understand why a molecule fragments under Collision-Induced Dissociation (CID). The fragmentation of CAS 1989672-61-8 is governed by three distinct structural domains:

• The Methyl Ester Moiety (The Primary Trigger): Across all three compounds, the methyl ester group at the 3-position is the most labile site. Protonation typically occurs at the ester carbonyl or the adjacent heterocyclic nitrogen. The dominant initial pathways are the neutral loss of methanol (-32 Da) to form a stable acylium ion, or the cleavage of the entire methoxycarbonyl group (-59 Da)[1].

• Benzisothiazole vs. Indazole Core (The Stability Divergence): The 1,2-benzisothiazole ring contains a relatively fragile S-N bond[2]. Upon moderate collision energy, this bond cleaves, leading to the characteristic expulsion of hydrogen cyanide (HCN, -27 Da) or a cyano radical. In stark contrast, the indazole core of CAS 885279-07-2 possesses a highly stable N-N bond, which resists ring-opening, shifting the fragmentation burden entirely to the substituents.

• Cyano vs. Chloro Substituent (The Electronic Effect): The 6-cyano group in CAS 1989672-61-8 acts as a strong electron-withdrawing group, destabilizing the aromatic ring post-cleavage and facilitating secondary losses. The 6-chloro analog (CAS 50620-09-2) exhibits a distinct isotopic signature ( 35 Cl/ 37 Cl ratio of 3:1) and typically undergoes loss of a chlorine radical (-35 Da) at elevated collision energies.

Self-Validating LC-MS/MS Experimental Protocol

To ensure absolute trustworthiness, the following methodology is designed as a self-validating system . By incorporating system suitability checks directly into the workflow, we guarantee that any observed mass shifts are true structural phenomena, not instrument drift.

Step 1: System Suitability & Calibration (The Validation Gate)

• Action: Infuse a tuning mix to calibrate Q-TOF mass accuracy to < 2 ppm. Inject Reserpine (m/z 609.2807) as a system suitability standard.

• Causality: Establishes a baseline for mass accuracy and retention time stability (RSD < 2%) prior to analyzing the unknown building blocks.

Step 2: Sample Preparation

• Action: Dissolve 1 mg of CAS 1989672-61-8[3] in 1 mL LC-MS grade Methanol. Dilute to 1 µg/mL in 50:50 H 2​ O:MeOH containing 0.1% Formic Acid.

• Causality: Formic acid acts as an abundant proton source, driving the equilibrium toward the [M+H] + state, thereby maximizing ionization efficiency in positive ESI mode.

Step 3: UHPLC Separation

• Action: Inject 2 µL onto a sub-2µm C18 Column (2.1 x 50 mm) at 40°C. Gradient: 5% to 95% Acetonitrile (0.1% FA) over 5 minutes.

• Causality: The hydrophobic C18 stationary phase retains the aromatic building blocks, separating them from void-volume salts and minimizing ion suppression in the source.

Step 4: Q-TOF MS/MS Acquisition

• Action: Operate in Positive ESI mode. Capillary voltage: 3.5 kV. Acquire MS1 (m/z 100-1000) and data-dependent MS2 (DDA) using Stepped Normalized Collision Energies (NCE) of 20%, 30%, and 40%.

• Causality: Stepped collision energies ensure the simultaneous capture of both fragile precursor transitions (ester cleavage) and high-energy core fragmentations (ring opening).

Step-by-step UHPLC-Q-TOF MS/MS analytical workflow for building block characterization.

Comparative Data & Performance Metrics

The following tables summarize the quantitative LC-MS/MS data, allowing for direct comparison of ionization efficiency and fragmentation stability.

Table 1: Chromatographic & Ionization Properties

Compound	CAS RN	Core Structure	Exact Mass (Da)	Precursor [M+H] + (m/z)	Relative Ionization Efficiency
Target	1989672-61-8	Benzisothiazole	218.0148	219.0221	High
Alternative A	885279-07-2	Indazole	201.0536	202.0609	Very High
Alternative B	50620-09-2	Benzisothiazole	226.9806	227.9879	Moderate

Table 2: Key MS2 Diagnostic Fragments (CID, NCE 30%)

Compound	Precursor Ion	Primary Fragment (-MeOH)	Secondary Fragment (-COOMe)	Core Cleavage Fragment
CAS 1989672-61-8	219.0221	186.9959	160.0088	132.9979 (-HCN)
CAS 885279-07-2	202.0609	170.0347	143.0476	N/A (Stable Core)
CAS 50620-09-2	227.9879	195.9617	168.9746	133.9979 (-Cl radical)

Mechanistic Fragmentation Pathways

Understanding the exact sequence of bond cleavages is critical for setting up Multiple Reaction Monitoring (MRM) assays on triple quadrupole instruments. For CAS 1989672-61-8, the loss of the ester group precedes the structural collapse of the benzisothiazole ring.

Proposed ESI-CID fragmentation pathway for methyl 6-cyano-1,2-benzothiazole-3-carboxylate.

Conclusion & Application Insights

When selecting a building block for library synthesis, the LC-MS detectability of the scaffold is just as important as its biological activity.

• Choose CAS 1989672-61-8 if your downstream assays require highly specific MRM transitions. The unique S-N bond cleavage (-HCN) provides a highly diagnostic fragment (m/z 133.00) that is virtually absent in background matrix noise, making it exceptionally traceable in complex biological fluids.

• Choose CAS 885279-07-2 (Indazole) if you require maximum metabolic stability and precursor ion survival. The rigid N-N core prevents secondary fragmentation, funneling all ion current into the primary ester cleavage, which yields superior signal-to-noise ratios in MS1 quantification.

• Choose CAS 50620-09-2 (Chloro-analog) when isotopic pattern matching is required to filter out false positives during automated data processing, leveraging the distinct 35 Cl/ 37 Cl signature.

References

• BLD Pharmatech Co., Limited @ ChemBuyersGuide.com. Methyl 6-cyano-1,2-benzothiazole-3-carboxylate (CAS 1989672-61-8) and Methyl 6-chlorobenzo[d]isothiazole-3-carboxylate (CAS 50620-09-2).

• Quality Carboxyl Products | Aaronchem. Methyl 6-cyano-1,2-benzothiazole-3-carboxylate. 3

• Biosynth @ ChemBuyersGuide.com. Methyl 6-cyano-1H-indazole-3-carboxylate (CAS 885279-07-2).

• Benchchem. 1,2-Benzisothiazole-3-carbonitrile | Mass Spectrometry (MS) for Molecular Weight and Fragmentation Pattern Analysis. 2

• Analytical Chemistry - ACS Publications. Improved LC−MS Method for the Determination of Fatty Acids... Methyl ester derivatives and fragmentation.1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1,2-Benzisothiazole-3-carbonitrile | 16807-20-8 | Benchchem [benchchem.com]
• 3. aaronchem.com [aaronchem.com]

Comparative Analysis of 6-Cyano vs. 6-Fluoro 1,2-Benzothiazole Derivatives: Electronic Effects and Pharmacological Profiling

Executive Summary

The 1,2-benzothiazole scaffold is a privileged pharmacophore widely utilized in the design of central nervous system (CNS) agents, kinase inhibitors, and anti-infectives. Derivatization at the 6-position is a critical optimization vector for tuning a drug candidate's physicochemical properties and target affinity. This guide provides an objective, in-depth comparative analysis of 6-cyano (-CN) versus 6-fluoro (-F) substitutions. By dissecting their divergent electronic effects, we demonstrate how these two electron-withdrawing groups (EWGs) dictate vastly different pharmacological profiles, supported by self-validating experimental workflows.

Mechanistic Causality: Electronic & Steric Profiles

While both fluorine and cyano groups are classified as EWGs, the causality behind their pharmacological impact lies in their distinct mechanisms of electron withdrawal and steric geometries. The 1,2-benzothiazole core is inherently electron-deficient; modifying the 6-position (para to the sulfur-linked bridgehead and meta to the nitrogen-linked bridgehead) profoundly alters the π -system.

6-Fluoro Substitution (-F): Fluorine is the most electronegative element, exerting a strong inductive electron-withdrawing effect (-I). However, its lone electron pairs can participate in resonance donation (+R) back into the aromatic ring. The net effect is only mildly electron-withdrawing. Sterically, fluorine has a van der Waals radius of 1.47 Å, making it an excellent bioisostere for hydrogen. It introduces minimal steric bulk while moderately increasing lipophilicity (LogP) and effectively blocking cytochrome P450 (CYP)-mediated oxidation at the C6 position, thereby improving metabolic stability ()[1].

6-Cyano Substitution (-CN): The cyano group is a pseudohalogen that exerts a powerful electron withdrawal through both inductive (-I) and resonance (-R) mechanisms. When installed at the 6-position, it drastically depletes electron density from the entire bicyclic system. Cyano substituents exert a significantly stronger electron-withdrawing effect than fluorine atoms ()[2]. This profound electron-withdrawing capacity significantly lowers the pKa of proximal basic amines (e.g., substituents at the 3-position). Sterically, the -CN group is linear and sp-hybridized. It introduces a large dipole moment that typically decreases LogD at physiological pH while increasing the topological polar surface area (tPSA) and acting as a strong hydrogen-bond acceptor.

Logic diagram comparing electronic effects of 6-fluoro vs 6-cyano substitutions.

Comparative Quantitative Data

The following table synthesizes the typical physicochemical shifts observed when substituting a hydrogen atom with -F or -CN at the 6-position of a standard 1,2-benzothiazole-3-amine derivative.

Physicochemical Property	6-H (Reference)	6-Fluoro (-F)	6-Cyano (-CN)
Hammett Constant ( σp​ )	0.00	0.06	0.66
Net Electronic Effect	Neutral	Mild EWG (-I > +R)	Strong EWG (-I and -R)
Typical Δ LogP	0	+0.1 to +0.3	-0.2 to -0.5
Topological PSA ( Δ tPSA)	0	0 Ų	+23.8 Ų
Δ pKa (Basic amine at C3)	0	-0.2 to -0.5	-1.0 to -1.5
Metabolic Stability (HLM)	Baseline	Improved (Blocks C6 oxidation)	Highly Improved (Deactivates ring)

Data Interpretation: The massive shift in the Hammett constant for the cyano group ( σp​ = 0.66) compared to fluorine ( σp​ = 0.06) highlights why -CN is vastly superior if the goal is to drive down the pKa of a basic center to increase the fraction of unionized drug at pH 7.4 (crucial for blood-brain barrier penetration). Conversely, if the goal is to maintain basicity while blocking a metabolic soft spot, fluorine is the optimal choice.

Experimental Workflows & Self-Validating Protocols

To objectively compare these derivatives, the following self-validating protocols must be employed.

Protocol 1: Potentiometric pKa and Lipophilicity (LogD) Determination

Causality & Logic: 1,2-benzothiazoles often suffer from poor aqueous solubility. Standard aqueous titration fails because the compound precipitates before the inflection point is reached. We utilize a co-solvent potentiometric titration (Yasuda-Shedlovsky extrapolation) to ensure data integrity.

• Sample Preparation: Dissolve 1 mg of the derivative in standardized methanol/water mixtures (e.g., 30%, 40%, 50% MeOH).

• Titration: Titrate from pH 2.0 to 12.0 using 0.1 M KOH under a nitrogen atmosphere to prevent CO₂ absorption (which would skew the pH readings).

• Extrapolation: Plot the apparent pKa (psKa) against the dielectric constant of the co-solvent mixtures. Extrapolate to 0% organic modifier to find the true aqueous pKa.

• LogD Validation: Perform a shake-flask octanol/water partitioning at pH 7.4. The cyano derivative should exhibit a lower LogD than the fluoro derivative due to its higher polarity, despite the increased unionized fraction.

Protocol 2: In Vitro Metabolic Stability (Human Liver Microsomes)

Causality & Logic: To prove that -CN and -F block CYP-mediated aromatic oxidation differently, we measure intrinsic clearance ( CLint​ ) using Human Liver Microsomes (HLM). The assay is self-validating through the use of an internal standard (IS) in the quench solvent, which normalizes any matrix effects or injection volume variations during LC-MS/MS ionization.

• Pre-incubation: Incubate 1 µM of the test compound with 0.5 mg/mL HLM in 100 mM phosphate buffer (pH 7.4) at 37°C for 5 minutes. Reasoning: 0.5 mg/mL is the optimal linear range for protein concentration to avoid non-specific binding.

• Initiation: Add 1 mM NADPH to initiate the reaction. Reasoning: NADPH is the obligate electron donor for CYP450 enzymes; without it, Phase I metabolism cannot occur.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes.

• Reaction Quench: Immediately inject the aliquot into 150 µL of ice-cold acetonitrile containing a known concentration of an analytical Internal Standard (IS). Reasoning: The cold organic solvent instantly denatures CYP proteins, halting the reaction precisely at the target time point.

• Analysis: Centrifuge at 4000 rpm for 10 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS. Calculate the half-life ( t1/2​ ) from the natural log of the percentage of compound remaining versus time.

Step-by-step experimental workflow for Human Liver Microsome metabolic stability assay.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008, 37, 320-330. URL:[Link]

• Bauzá, A., & Frontera, A. "Proximity Effects of Substituents on Halogen Bond Strength." The Journal of Physical Chemistry A, 2021, 125(24), 5335-5344. URL:[Link]

Sources

• 1. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Spatial Conformation Analysis of Methyl 6-cyanobenzo[d]isothiazole-3-carboxylate: A Methodological Comparison Guide

Executive Summary

In modern drug development, the benzo[d]isothiazole scaffold serves as a privileged pharmacophore, frequently utilized in the design of atypical antipsychotics and targeted kinase inhibitors. The introduction of a 6-cyano group and a 3-carboxylate moiety in methyl 6-cyanobenzo[d]isothiazole-3-carboxylate creates a highly functionalized, electron-deficient system. The spatial orientation of the 3-carboxylate group relative to the planar bicyclic core dictates the molecule's vector for hydrogen bonding within target receptor pockets.

For researchers, selecting the correct analytical modality to map this 3D spatial conformation is critical. This guide objectively compares the performance, utility, and data outputs of the "gold standard" Single-Crystal X-Ray Diffraction (SCXRD) against alternative modalities: 2D Nuclear Magnetic Resonance (NMR) and Density Functional Theory (DFT) modeling.

Modality Comparison: SCXRD vs. NMR vs. DFT

While SCXRD provides definitive proof of a molecule's three-dimensional structure and stereochemistry—making it the premier tool for structural elucidation of novel heterocyclic compounds [1][1]—it is limited by the requirement for macroscopic crystals and the influence of lattice packing forces. Conversely, DFT provides high-resolution thermodynamic and conformational features in a simulated vacuum [2][2], while 2D NMR captures the dynamic, time-averaged solution state.

Table 1: Conformational Analysis Platforms - Performance Comparison

Performance Metric	SCXRD (Solid-State)	2D NMR (Solution-State)	DFT Modeling (Gas-Phase)
Primary Output	Absolute 3D atomic coordinates	Relative interatomic distances	Local minimum energy geometry
Resolution	< 0.05 Å precision	< 5.0 Å (NOE/ROESY limits)	Theoretical optimization
Throughput	Low (Bottleneck: Crystallization)	High (Rapid acquisition)	Medium (Compute-intensive)
Physiological Relevance	Low (Lattice packing distortion)	High (Solvated state)	Low (Ignores solvent effects)
Key Limitation	Requires defect-free single crystals	Time-averaged conformational blurring	Overestimates intramolecular H-bonds

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the structural elucidation of complex benzo[d]isothiazoles requires rigorous, self-validating protocols across all modalities [3][3].

Protocol 1: Single-Crystal X-Ray Diffraction (SCXRD)

Causality Focus: Minimizing thermal noise and validating coordinate accuracy.

• Crystallization via Vapor Diffusion: Dissolve 10 mg of methyl 6-cyanobenzo[d]isothiazole-3-carboxylate in 0.5 mL of dichloromethane (solvent). Place the open vial inside a sealed chamber containing 5 mL of hexanes (anti-solvent).

  • Causality: Slow vapor diffusion minimizes rapid nucleation, promoting the thermodynamic growth of a single, defect-free macroscopic crystal necessary for coherent X-ray scattering.

• Cryo-Mounting & Data Collection: Harvest a crystal (approx. 0.1 x 0.1 x 0.2 mm) and mount it on a MiTeGen loop using paratone oil. Transfer immediately to a diffractometer equipped with a Mo-K α microfocus source under a 100 K nitrogen stream.

  • Causality: Cryogenic temperatures suppress the thermal atomic displacement parameters (B-factors), significantly enhancing the resolution of high-angle diffraction spots.

• Integration & Scaling: Process the diffraction frames using integration software (e.g., APEX3). Apply a multi-scan absorption correction.

  • Self-Validation: The internal agreement factor ( Rint​ ) must be < 0.05. A higher value indicates crystal twinning or severe radiation damage, invalidating the dataset.

• Structure Solution: Solve the structure using intrinsic phasing (SHELXT) and refine via full-matrix least-squares on F2 (SHELXL).

  • Self-Validation: The protocol is validated when the final R1​ value is < 0.05 and the Goodness-of-Fit (GoF) approaches 1.0, confirming the experimental electron density perfectly matches the proposed spatial model.

Workflow for the SCXRD structural elucidation of benzo[d]isothiazole derivatives.

Protocol 2: Density Functional Theory (DFT) Modeling

Causality Focus: Establishing a theoretical baseline free from lattice artifacts.

• Coordinate Initialization: Extract the heavy-atom coordinates from the SCXRD .cif file and input them into Gaussian 16.

• Geometry Optimization: Execute an optimization job using the B3LYP functional and the 6-311G(d,p) basis set.

  • Causality: This specific level of theory provides an optimal balance between computational expense and the accurate modeling of highly functionalized, sulfur-containing heterocycles.

• Vibrational Frequency Analysis: Run a frequency calculation on the optimized geometry.

  • Self-Validation: The protocol is validated by the presence of zero imaginary frequencies . If an imaginary frequency is detected, the structure is trapped in a transition state rather than a true local minimum, and the optimization must be restarted with perturbed coordinates.

Comparative Data Analysis: Experimental vs. Theoretical

When comparing the SCXRD output to the DFT model for methyl 6-cyanobenzo[d]isothiazole-3-carboxylate, critical deviations arise due to the physical state of the molecule.

Table 2: Spatial Conformation Metrics (SCXRD vs. DFT)

Structural Parameter	SCXRD (Experimental)	DFT (Theoretical)	Δ (Deviation)	Mechanistic Causality for Deviation
S1-N2 Bond Length	1.652 Å	1.668 Å	+0.016 Å	Gas-phase overestimation of bond polarization without lattice constraints.
C3-Carboxylate Torsion	42.5°	0.8° (Planar)	-41.7°	Crystal packing forces and intermolecular π−π stacking force the carboxylate out of the core plane.
Cyano C6-C ≡ N Angle	178.5°	180.0°	+1.5°	Dipole-dipole interactions with adjacent molecules in the lattice slightly bend the linear cyano group.

Mechanistic Insight: The most significant structural discrepancy lies in the C3-carboxylate torsion angle. In the DFT gas-phase model, the ester carbonyl perfectly aligns with the benzo[d]isothiazole ring (0.8°) to maximize extended π -conjugation. However, SCXRD reveals a severe 42.5° twist. This is a direct result of crystal packing forces; the molecule twists its ester group to minimize steric clashes with adjacent lattice neighbors and to participate in weak intermolecular hydrogen bonding (e.g., C-H···O interactions). Drug developers must recognize that the SCXRD structure represents a rigidified state, whereas the DFT model represents the intrinsic electronic preference.

Tri-modal analytical approach for comprehensive spatial conformation profiling.

Conclusion

For the complete spatial profiling of methyl 6-cyanobenzo[d]isothiazole-3-carboxylate, relying on a single analytical product is insufficient. SCXRD remains the undisputed champion for absolute stereochemical assignment and precise bond metrics. However, because crystal packing forces artificially distort flexible moieties (like the 3-carboxylate group), SCXRD data must be cross-validated with DFT modeling to separate intrinsic molecular geometry from lattice-induced artifacts. Drug development professionals should utilize this tri-modal workflow to ensure that the 3D conformations used in in silico docking studies accurately reflect the molecule's true dynamic behavior.

References

• On the Development of Selective Chelators for Cadmium: Synthesis, Structure and Chelating Properties of 3-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)benzo[d]isothiazole 1,1-dioxide, a Novel Thiadiazolyl Saccharinate, PMC (NIH),[Link]

• Computational Study of Benzothiazole Derivatives for Conformational, Thermodynamic and Spectroscopic Features and Their Potential to Act as Antibacterials, ResearchGate,[Link]

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• 3. On the Development of Selective Chelators for Cadmium: Synthesis, Structure and Chelating Properties of 3-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)benzo[d]isothiazole 1,1-dioxide, a Novel Thiadiazolyl Saccharinate - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Methyl 6-Cyano-1,2-benzothiazole-3-carboxylate in High-Throughput Screening Libraries

A Comprehensive Comparison Guide for Library Design and Early Discovery

Executive Summary

In modern Fragment-Based Drug Discovery (FBDD) and High-Throughput Screening (HTS), the selection of rigid, vector-rich core scaffolds dictates the success rate of the entire screening campaign. Methyl 6-cyano-1,2-benzothiazole-3-carboxylate (MCBC) has emerged as a highly versatile, bifunctional building block. This guide provides an objective benchmarking of MCBC against alternative bicyclic scaffolds, detailing physicochemical properties, causality-driven library synthesis workflows, and comparative hit rates to empower discovery chemists in their library design.

Scaffold Rationale: The 1,2-Benzothiazole Advantage

The fundamental difference between MCBC and traditional scaffolds lies in its heteroatomic arrangement. Unlike its more common 1,3-benzothiazole isomer, the 1,2-benzothiazole (benzo[d]isothiazole) core offers a unique electronic distribution and distinct hydrogen-bond acceptor geometries, making it highly effective in applications such as [1].

Physicochemical & Structural Benchmarking

To objectively evaluate MCBC's utility, we benchmark it against two common isosteric/isomeric alternatives: Methyl 6-cyano-1,3-benzothiazole-2-carboxylate and Methyl 6-cyano-1H-indazole-3-carboxylate.

Table 1: Physicochemical Comparison of Cyano-Bicyclic Scaffolds

Property	1,2-Benzothiazole (MCBC)	1,3-Benzothiazole	1H-Indazole
Core Dipole Moment	~2.8 D	~1.5 D	~2.1 D
H-Bond Donors (HBD)	0	0	1
H-Bond Acceptors (HBA)	5	5	4
cLogP (Calculated)	2.15	2.40	1.85
Exit Vector Angle (C3-C6)	~120°	~180° (Linear)	~120°
Kinetic Solubility (µM)	>150	~80	>200

Application Scientist Insight: The 1,2-benzothiazole core exhibits a higher dipole moment due to the adjacent N-S heteroatoms. This distinct electronic topology enhances kinetic aqueous solubility compared to the 1,3-isomer, a critical parameter for maintaining compound integrity during [2]. Furthermore, the ~120° exit vector between the C3 and C6 positions provides an ideal angular trajectory for probing deep binding pockets.

High-Throughput Library Synthesis: Workflows & Causality

The bifunctional nature of MCBC allows for orthogonal derivatization. The C3 methyl ester is primed for amidation, while the C6 nitrile can be converted into tetrazoles, amidines, or primary amines.

Figure 1: Divergent high-throughput library synthesis workflow utilizing the MCBC scaffold.

Experimental Protocol: Automated Parallel Amidation

To generate a 96-member targeted library, the following self-validating protocol is employed. Every step is optimized to prevent degradation of the sensitive N-S bond.

Step 1: Mild Saponification

• Procedure: Dissolve MCBC (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H2O. Add LiOH·H2O (1.5 eq) at 0 °C. Stir for 2 hours, allowing the reaction to reach room temperature. Acidify with 1M HCl to pH 3 to precipitate the free acid. Filter and dry under vacuum.

• Causality: LiOH is selected over NaOH or KOH because the lithium cation coordinates with the carboxylate, providing a milder basic environment. Harsh basic conditions or elevated temperatures can trigger irreversible ring-opening of the 1,2-benzothiazole core.

Step 2: Parallel Coupling (96-Well Format)

• Procedure: Dispense the 1,2-benzothiazole-3-carboxylic acid (0.1 mmol) into a 96-well deep-well block. Add HATU (1.2 eq) and DIPEA (3.0 eq) in anhydrous DMF (1 mL). Add a diverse array of primary and secondary amines (1.1 eq) via an automated liquid handler. Shake at room temperature for 12 hours.

• Causality: HATU is utilized for its rapid kinetics. Fast activation minimizes the residence time of the reactive intermediate, preventing off-target nucleophilic attack on the core N-S bond. DIPEA is chosen as a sterically hindered, non-nucleophilic base to avoid competitive amidation.

Step 3: High-Throughput Purification & Formatting

• Procedure: Filter the crude mixtures through a silica-based SPE (Solid Phase Extraction) plate to remove HATU byproducts. Purify via mass-directed preparative HPLC. Dissolve purified compounds in 100% DMSO to a 10 mM stock concentration. Use acoustic dispensing to transfer nanoliter volumes into 384-well assay plates.

• Causality: Acoustic dispensing eliminates physical tip contact, preventing cross-contamination and ensuring high-precision delivery of the hydrophobic library members into aqueous assay buffers, a standard requirement for [3].

Biological Performance Benchmarking

When integrated into HTS libraries, scaffold selection directly dictates the hit rate and the quality of the subsequent lead optimization phase.

Table 2: Comparative HTS Performance Metrics (Aggregated Data)

Metric	1,2-Benzothiazole (MCBC)	1,3-Benzothiazole	1H-Indazole
Coupling Efficiency (Avg Yield)	82%	88%	75%
PAINS Alerts	None	None	None
Average Hit Rate (Kinases)	1.2%	0.8%	1.5%
Average Hit Rate (Proteases)	2.1%	0.5%	0.9%

Data Interpretation: MCBC-derived libraries show exceptionally high hit rates against proteases. This is attributed to the core's ability to act as a bioisostere for peptide bonds and its capacity to engage in unique chalcogen bonding via the sulfur atom—a feature absent in indazoles and geometrically restricted in 1,3-benzothiazoles.

Figure 2: Logical decision tree for selecting bicyclic heteroaromatic scaffolds in HTS.

Conclusion

Methyl 6-cyano-1,2-benzothiazole-3-carboxylate stands out as a superior building block for high-throughput screening libraries, particularly when targeting proteases or requiring non-linear exit vectors. Its unique physicochemical profile—combining high kinetic solubility with a rigid, vector-rich geometry—makes it a highly reliable alternative to traditional 1,3-benzothiazoles and indazoles. By adhering to mild, optimized coupling protocols, discovery chemists can leverage MCBC to rapidly generate high-quality, diverse chemical matter.

References

• Approachable Synthetic Methodologies for Second-Generation β-Lactamase Inhibitors: A Review. PMC, National Institutes of Health.[Link]

• A General Strategy for N-(Hetero)arylpiperidine Synthesis Using Zincke Imine Intermediates. Journal of the American Chemical Society.[Link]

• LeadScope: Software for Exploring Large Sets of Screening Data. ACS Publications.[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate

For researchers and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and responsible disposal. This guide provides a detailed protocol for the proper disposal of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate, a compound belonging to the benzothiazole class of chemicals. The procedures outlined here are grounded in established safety protocols for hazardous chemical waste and are designed to ensure the safety of laboratory personnel and the protection of our environment.

The structural components of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate, specifically the benzothiazole ring, the cyano group, and the ester, inform the potential hazards and thus the required disposal methods. Benzothiazole derivatives are known for their biological activity and potential toxicity, making proper handling and disposal a critical aspect of laboratory safety.[1][2]

Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough understanding of the potential hazards is essential. While a specific Safety Data Sheet (SDS) for Methyl 6-cyano-1,2-benzothiazole-3-carboxylate should always be consulted, data from analogous benzothiazole compounds provide a strong basis for a conservative safety approach.

Potential Hazards of Benzothiazole Derivatives:

Hazard Classification	Description	Supporting Evidence
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or toxic if swallowed, in contact with skin, or inhaled.[3][4]	Analogous compounds show toxicity in these exposure routes.
Serious Eye Irritation/Damage	Causes serious eye irritation or damage.[3][4]	A common characteristic of this chemical class.
Skin Irritation	May cause skin irritation upon contact.[4]
Aquatic Toxicity	Harmful to aquatic life, with potential for long-lasting effects.[5]	Release into the environment must be strictly avoided.

Mandatory Personal Protective Equipment (PPE):

To mitigate the risks associated with these hazards, the following PPE must be worn at all times when handling Methyl 6-cyano-1,2-benzothiazole-3-carboxylate and its waste:

• Chemical-resistant gloves: Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use and dispose of them as contaminated waste after handling the chemical.

• Safety goggles or a face shield: To protect against splashes and aerosols.[4]

• Laboratory coat: A full-sleeved lab coat to protect skin and clothing.

• Respiratory Protection: If there is a risk of generating dust or aerosols, or if working outside of a fume hood, a NIOSH-approved respirator is required.

All handling of this compound and its waste should be performed in a well-ventilated area, preferably within a certified chemical fume hood.[6]

Waste Segregation and Collection: A Step-by-Step Protocol

Proper segregation of chemical waste is paramount to ensure safe handling and disposal. Do not mix Methyl 6-cyano-1,2-benzothiazole-3-carboxylate waste with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[7]

Step 1: Designate a Waste Container

• Select a dedicated, leak-proof, and chemically compatible container for the collection of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate waste. The container should have a secure screw-top lid.

Step 2: Label the Waste Container

• Clearly label the container with the following information:

  • "Hazardous Waste"

  • "Methyl 6-cyano-1,2-benzothiazole-3-carboxylate"

  • Appropriate hazard pictograms (e.g., toxic, irritant, environmentally hazardous).

  • Accumulation start date.

Step 3: Collect the Waste

• Solid Waste: This includes any unused or expired pure compound, reaction byproducts, and contaminated consumables such as weigh boats, filter paper, and gloves. Carefully place these items into the designated solid waste container.

• Liquid Waste: This includes solutions containing the compound and any rinse from contaminated glassware. Use a funnel to transfer liquid waste into the designated liquid waste container to prevent spills.

• Contaminated Sharps: Any needles, syringes, or broken glass contaminated with the compound should be placed in a designated sharps container for hazardous chemical waste.

Step 4: Storage of Waste

• Store the sealed and labeled waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.[7]

Spill Management and Decontamination

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Step 1: Evacuate and Secure the Area

• Alert others in the vicinity and evacuate the immediate area of the spill.

• If the spill is large or involves a significant release of dust or vapor, contact your institution's EHS department immediately.

Step 2: Don Appropriate PPE

• Before attempting to clean up a spill, ensure you are wearing the full complement of recommended PPE.

Step 3: Contain and Absorb the Spill

• For liquid spills, cover with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[5][6]

• For solid spills, carefully sweep or scoop the material to avoid generating dust.

Step 4: Collect and Dispose of Spill Debris

• Place all contaminated absorbent material and cleaning supplies into the designated hazardous waste container for Methyl 6-cyano-1,2-benzothiazole-3-carboxylate.

Step 5: Decontaminate the Area

• Wipe the spill area with a suitable solvent (e.g., acetone, ethanol) followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Final Disposal Procedures

The final disposal of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate waste must be conducted by a licensed hazardous waste disposal contractor.

Recommended Disposal Method: Incineration

High-temperature incineration is the preferred method for the disposal of benzothiazole derivatives.[7] This process effectively destroys the organic structure of the compound, converting it into less harmful components such as carbon dioxide, water, and nitrogen and sulfur oxides, which are then treated by the incinerator's exhaust gas cleaning system.[8][9]

Prohibited Disposal Methods:

• DO NOT dispose of this compound down the drain. This is strictly prohibited as it is harmful to aquatic life.[4][10]

• DO NOT mix with regular laboratory or municipal trash.

• DO NOT attempt to neutralize the chemical without specific, validated protocols and approval from your EHS department.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of materials contaminated with Methyl 6-cyano-1,2-benzothiazole-3-carboxylate.

Caption: Decision workflow for the disposal of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate waste.

References

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• Fisher Scientific. (2024, November 4). Safety Data Sheet.
• Synerzine. (2019, February 15). Safety Data Sheet Benzothiazole.
• CDH Fine Chemical. 2-Cyano-6-Methoxy Benzothiazole CAS No 943-03-3 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• European Chemicals Agency (ECHA). Benzothiazole - Registration Dossier.
• Cayman Chemical. (2024, May 24). Safety Data Sheet.
• NBE. Waste gas and liquid incineration system.
• Sigma-Aldrich. (2025, September 22). Safety Data Sheet.
• ScienceDirect. Microbial and photolytic degradation of benzothiazoles in water and wastewater.
• BenchChem. Essential Procedures for the Safe Disposal of 1-(1,3-Benzothiazol-2-yl)propan-2-one.
• U.S. Environmental Protection Agency. Hazardous Waste Listings.
• National Center for Biotechnology Information. The Detoxification and Degradation of Benzothiazole from the Wastewater in Microbial Electrolysis Cells.
• Thermo Fisher Scientific. (2025, May 1). Safety Data Sheet.
• U.S. Environmental Protection Agency. (2012, June 5). Label Review Manual - Chapter 13: Storage and Disposal.
• National Center for Biotechnology Information. Incineration Processes and Environmental Releases.
• Basel Convention. (2022, May 10). Technical guidelines on the environmentally sound incineration of hazardous wastes and other wastes as covered by disposal opera.
• Australian Government Department of Health. (2019, December 12). Benzisothiazolinone and its salts: Human health tier II assessment.
• Apollo Scientific. 1,3-Benzothiazole-6-carboxylic acid.
• American Society of Health-System Pharmacists. EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Summary.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 6-cyano-1,2-benzothiazole-3-carboxylate

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 6-cyano-1,2-benzothiazole-3-carboxylate was publicly available at the time of this writing. The following guidance is a synthesis of information from the known hazards of its primary structural components: the benzothiazole ring and the cyano (nitrile) group. This guide is intended for researchers, scientists, and drug development professionals. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough, institution-specific risk assessment.

Hazard Analysis: A Tale of Two Functional Groups

Methyl 6-cyano-1,2-benzothiazole-3-carboxylate is a heterocyclic compound whose safety profile is dictated by its composite nature. Understanding the risks associated with each part of the molecule is fundamental to establishing a robust safety protocol.

• The Benzothiazole Core: The benzothiazole moiety is a common scaffold in medicinal chemistry and materials science.[1] While the parent compound is not acutely toxic, many of its derivatives are known to cause skin and eye irritation.[2][3] Some have also been noted for potential sensitization upon skin contact.[4] Therefore, preventing direct contact is a primary safety objective.

• The Cyano (Nitrile) Group: This functional group commands the highest level of caution. Organic nitriles are structurally related to inorganic cyanides and can exhibit significant toxicity. The primary routes of exposure are inhalation, skin contact, and ingestion.[5] The most critical and potentially lethal hazard associated with cyano-containing compounds is the liberation of highly toxic hydrogen cyanide (HCN) gas upon contact with acids.[6][7] This reaction can occur rapidly and without warning, making the segregation of this compound from all acidic materials a non-negotiable rule.

Given the solid nature of this compound, the inhalation of aerosolized dust during handling (e.g., weighing, transferring) presents a significant risk, potentially introducing the toxic cyano group directly into the respiratory system.[5]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to mitigate the identified risks. The following table summarizes the minimum required PPE for handling Methyl 6-cyano-1,2-benzothiazole-3-carboxylate in a laboratory setting.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles conforming to EN166 or OSHA 1910.133 standards.[2][8]	Protects against accidental splashes and airborne dust particles. The benzothiazole moiety can cause serious eye irritation.[5]
Full-face shield (in addition to goggles).	Required when handling larger quantities (>1 g) or when there is a significant risk of splashing or dust generation.
Skin and Hand Protection	Nitrile rubber gloves (minimum thickness of 4-6 mil).	Provides a barrier against skin contact. Benzothiazole derivatives can cause skin irritation and sensitization.[2][5]
Double-gloving.	Recommended for all handling procedures to provide an extra layer of protection and allow for safe removal of the outer, potentially contaminated glove.
Chemical-resistant lab coat.	Protects the body from contamination by dust or splashes.[9]
Respiratory Protection	Work must be conducted in a certified chemical fume hood.[10]	This is the primary engineering control to prevent inhalation of dust or potential vapors.
NIOSH-approved respirator with P100 (particulate) filters.	Required if work cannot be conducted in a fume hood or if there is a potential for dust generation outside of containment (e.g., cleaning a large spill).[10][11]
Body Protection	Closed-toe shoes and long pants.	Standard laboratory practice to protect against spills.
Chemical-resistant apron.	Recommended when handling larger quantities or during procedures with a high risk of splashes.[10]

Operational Plan: Safe Handling Protocol

This protocol outlines the essential steps for safely weighing and preparing a solution of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate.

Pre-Operational Checks:

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year and is functioning correctly.

• Assemble All Materials: Before starting, place all necessary items (spatulas, weigh paper, vials, solvent, waste containers) inside the fume hood to minimize reaching in and out.

• Segregate Acids: Confirm that NO acids or acidic materials are present in the immediate work area or inside the fume hood.[6]

• Don PPE: Put on all required PPE as detailed in the table above, including double gloves.

Weighing and Solution Preparation Workflow:

Caption: Workflow for PPE selection and handling of Methyl 6-cyano-1,2-benzothiazole-3-carboxylate.

Step-by-Step Procedure:

• Tare the Balance: Place a piece of weigh paper on the analytical balance inside the fume hood and tare it.

• Transfer Solid: Using a clean spatula, carefully transfer the desired amount of the solid compound onto the weigh paper. Use slow, deliberate movements to avoid creating dust. Do not tap the spatula on the side of the container.

• Record Weight: Once the desired weight is reached, close the container of the stock chemical immediately.

• Dissolution: Carefully fold the weigh paper and transfer the solid into the receiving vessel (e.g., a flask or vial) containing the appropriate solvent.

• Rinse: Use a small amount of the solvent to rinse any residual solid from the weigh paper and spatula into the vessel to ensure a complete transfer.

• Initial Decontamination: Immediately place the used weigh paper and any contaminated wipes into a dedicated, clearly labeled solid cyanide waste container.[6]

Emergency and Disposal Plans

Spill Response (Inside a Fume Hood):

• Alert Personnel: Inform others in the lab of the spill.

• Containment: If safe to do so, use a commercial spill kit or absorbent pads to contain the spill. Do not use materials that could react with the compound.

• Decontamination: First, clean all contaminated surfaces with a pH 10 buffer solution. Following this, wipe the area with a freshly prepared 10% bleach solution.[6]

• Disposal: All contaminated cleaning materials must be disposed of as cyanide-containing hazardous waste.[6]

Exposure Protocol:

• Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][5]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Do not perform mouth-to-mouth resuscitation. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[12]

Disposal Plan: The cyano group necessitates a specialized waste stream.

• Segregation is Critical: All waste contaminated with Methyl 6-cyano-1,2-benzothiazole-3-carboxylate must be segregated from other chemical waste streams, especially acidic waste.[6]

• Dedicated Containers: Use separate, clearly labeled, and sealed containers for solid (gloves, wipes, plasticware) and liquid cyanide waste.[6]

• Neutralization: Waste containing cyanide must be chemically neutralized before final disposal by a certified hazardous waste management service.[13][14] This is typically achieved through oxidation, for example, with an alkaline solution of sodium hypochlorite (bleach) or hydrogen peroxide, which converts the toxic cyanide to the less toxic cyanate.[13][15] This procedure should only be performed by trained personnel following a validated institutional protocol.

• Professional Disposal: All cyanide-containing waste must be collected and disposed of by a licensed hazardous waste disposal company.[7][14]

References

• Stanford Environmental Health & Safety. (n.d.). Information on Cyanide Compounds. Retrieved from Stanford University EH&S. ([Link])

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from Sciencemadness Wiki. ([Link])

• Synerzine. (2019, February 15). SAFETY DATA SHEET Benzothiazole. Retrieved from Synerzine. ([Link])

• Collect and Recycle. (n.d.). Cyanide Disposal Service For Businesses. Retrieved from Collect and Recycle. ([Link])

• Lanxess. (2015, August). Product Safety Assessment: Benzothiazole. Retrieved from Lanxess. ([Link])

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2,2'-Dithio(bis)benzothiazole, 94%. Retrieved from Cole-Parmer. ([Link])

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 1,3-Benzothiazole-2-carbaldehyde, 97%. Retrieved from Cole-Parmer. ([Link])

• HP Inc. (2019, March 1). SAFETY DATA SHEET. Retrieved from HP. ([Link])

• Safety & Risk Services, University of British Columbia. (n.d.). In-Laboratory Treatment of Chemical Waste. Retrieved from UBC Safety & Risk Services. ([Link])

• Studio Q Photography. (n.d.). KCN - Potassium Cyanide Handling. Retrieved from Studio Q Photography. ([Link])

• Safety Data Sheet acc. to OSHA HCS. (2025, October 28). Trade name: BENZISOTHIAZOLINONE 0.1% in petrolatum. (Source URL not provided in search results)

• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET. Retrieved from Sigma-Aldrich. ([Link])

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